Methyl 2-amino-3-(naphthalen-1-yl)propanoate

Core Science & Biosynthesis

Chemical properties of Methyl 2-amino-3-(naphthalen-1-yl)propanoate

Methyl 2-amino-3-(naphthalen-1-yl)propanoate (1-Nal-OMe): A Technical Guide to Its Chemical Properties and Applications in Peptidomimetic Drug Discovery

Executive Summary

Methyl 2-amino-3-(naphthalen-1-yl)propanoate, commonly referred to as 1-Naphthylalanine methyl ester or 1-Nal-OMe, is a highly specialized, non-canonical amino acid derivative. In the landscape of modern drug discovery, canonical amino acids often fall short due to rapid proteolytic degradation and poor membrane permeability. 1-Nal-OMe solves these critical bottlenecks. By incorporating a bulky, extended aromatic naphthalene ring and masking the polar carboxylate group with a methyl ester, this molecule serves as a cornerstone building block for synthesizing highly stable, cell-permeable peptidomimetics and targeted protein-protein interaction (PPI) inhibitors.

Physicochemical Profiling

Understanding the baseline quantitative properties of 1-Nal-OMe is essential for predicting its behavior in organic synthesis and biological systems.

Property	Value / Description
Chemical Name	Methyl 2-amino-3-(naphthalen-1-yl)propanoate
Common Synonyms	1-Naphthylalanine methyl ester; 1-Nal-OMe
Molecular Formula	C₁₄H₁₅NO₂
Molecular Weight	229.28 g/mol
Structural Classification	Unnatural aromatic α-amino acid ester
Key Moieties	Naphthalene ring (hydrophobic core), Methyl ester (C-terminal mask)
Solubility Profile	Soluble in DMSO, DMF, Chloroform, and Dichloromethane; Limited aqueous solubility[1].

Mechanistic Rationale in Drug Design (The "Why")

As a Senior Application Scientist, it is vital to understand that every structural modification in a drug candidate must have a precise mechanistic purpose. The use of 1-Nal-OMe is driven by two distinct structural features:

• The Naphthalene Ring (1-Nal): In peptide engineering, 1-Nal is frequently used to replace canonical aromatic residues like Phenylalanine (Phe) or Tryptophan (Trp)[2]. The naphthalene ring provides a significantly larger steric bulk and an extended π -electron system. Mechanistically, this extended π -system enhances π−π stacking interactions within deep hydrophobic pockets of target receptors. Furthermore, the sheer steric volume of the naphthalene moiety physically occludes adjacent peptide bonds, preventing proteolytic enzymes (like trypsin or pepsin) from accessing and cleaving the backbone, thereby drastically increasing the plasma half-life of the drug.

• The Methyl Ester (-OMe): The esterification of the C-terminus is a calculated choice. Free carboxylate groups are negatively charged at physiological pH, which severely restricts passive diffusion across the hydrophobic lipid bilayer of cell membranes. By masking this charge with a methyl ester, the partition coefficient (LogP) of the molecule is increased, facilitating cellular entry. Once inside the cytoplasm, ubiquitous intracellular esterases hydrolyze the methyl ester, releasing the active free acid—a classic, highly effective prodrug strategy.

Experimental Methodologies (The "How")

To utilize 1-Nal-OMe in drug development, it must first be synthesized from the free acid and then strategically incorporated into peptide chains.

Protocol: Synthesis of 1-Nal-OMe·HCl via Thionyl Chloride/Methanol Esterification

Objective: To convert the free carboxylic acid of 1-Naphthylalanine into a methyl ester hydrochloride salt[3]. Causality & Validation: The addition of Thionyl Chloride (SOCl₂) to methanol is highly exothermic and generates reactive sulfinyl intermediates alongside anhydrous HCl. Cooling the system to 0°C is mandatory to prevent solvent boiling and the formation of diketopiperazine side-products. The protocol is a self-validating system: reaction progress is monitored via Thin Layer Chromatography (TLC), and the final product's structural integrity is confirmed via ¹H-NMR (specifically looking for the appearance of a ~3.7 ppm singlet corresponding to the new -OCH₃ group).

Step-by-Step Workflow:

• Preparation: Equip a thoroughly dried round-bottom flask with a magnetic stir bar and a calcium chloride drying tube to exclude ambient moisture.

• Solvent Chilling: Add 10.0 mL of absolute methanol to the flask and cool to 0°C using an ice-water bath.

• Reagent Addition: Slowly add Thionyl Chloride (1.5 molar equivalents relative to the amino acid) dropwise over 10 minutes. Crucial: Maintain the internal temperature below 5°C during addition to safely dissipate the exotherm.

• Substrate Introduction: Add 1-Naphthylalanine (1.0 molar equivalent) to the chilled solution in a single portion.

• Reaction Propagation: Remove the ice bath and allow the mixture to warm to room temperature. Stir continuously for 12–16 hours.

• Validation (TLC): Spot the reaction mixture against the starting material on a silica TLC plate (Eluent: Chloroform/Methanol 9:1). The reaction is deemed complete when the lower-Rf starting material spot entirely disappears.

• Isolation: Concentrate the mixture under reduced pressure using a rotary evaporator to remove excess methanol and volatile byproducts (SO₂ and HCl).

• Purification: Triturate the resulting oily residue with cold tert-butyl methyl ether (TBME). The 1-Nal-OMe·HCl will precipitate as a highly pure crystalline solid.

• Collection: Filter the crystals under a vacuum, wash twice with cold TBME, and dry in a vacuum desiccator.

Chemical synthesis and integration workflow for 1-Nal-OMe in peptide engineering.

Case Studies in Therapeutics

The substitution of canonical amino acids with 1-Naphthylalanine derivatives has yielded breakthrough results in several therapeutic areas:

• Cystic Fibrosis (CAL-CFTR Interaction): The degradation of the CFTR protein is mediated by its interaction with the CAL PDZ domain. Researchers designed a cyclic peptidyl inhibitor to block this interaction. By replacing a standard Phenylalanine residue with 1-Nal, the binding affinity to CAL was improved by approximately 5-fold. This was directly attributed to the increased hydrophobic surface area of the naphthalene ring engaging the CAL binding pocket[4].

• Oncology (HIF-1/HIF-2 Inhibitors): Hypoxia-inducible factors (HIFs) drive tumor survival. Cyclic peptides incorporating 1-Nal were developed to disrupt the protein-protein interaction between HIF- α and HIF-1 β . The bulky naphthalene group perfectly accommodated the hydrophobic binding pocket, resulting in potent disruption of hypoxia-response signaling in cancer cells[5].

• Inflammatory Bowel Disease (IBD): Oral peptide inhibitors targeting the Interleukin-23 receptor (IL-23R) require extreme stability to survive the harsh proteolytic environment of the gastrointestinal tract. The strategic incorporation of 1-Nal into these sequences provided the necessary steric shielding to prevent enzymatic degradation while maintaining high target affinity[6].

Pharmacological enhancements driven by 1-Naphthylalanine substitution.

References

• Unusual Amino Acids: Naphthylalanine - LifeTein Peptide Blog. 2

• (S)-N-Boc-1-Naphthylalanine Chemical Properties - ChemicalBook. 1

• A Convenient Synthesis of Amino Acid Methyl Esters - MDPI. 3

• Cyclic Peptidyl Inhibitors against CAL-CFTR Interaction for Treatment of Cystic Fibrosis - PMC. 4

• Identification and Development of Cyclic Peptide Inhibitors of Hypoxia Inducible Factors 1 and 2 That Disrupt Hypoxia-Response Signaling in Cancer Cells - ACS Publications. 5

• US9624268B2 - Oral peptide inhibitors of interleukin-23 receptor and their use to treat inflammatory bowel diseases - Google Patents. 6

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• 6. US9624268B2 - Oral peptide inhibitors of interleukin-23 receptor and their use to treat inflammatory bowel diseases - Google Patents [patents.google.com]

Molecular Architecture and Synthetic Utility of 1-Naphthylalanine Methyl Ester: A Blueprint for Advanced Peptidomimetics

As the landscape of modern drug discovery shifts from traditional small molecules to complex biologics, peptidomimetics have emerged as a critical bridge. The 20 canonical proteinogenic amino acids often fall short in therapeutic applications due to their rapid proteolytic degradation and limited chemical diversity. As a Senior Application Scientist, I approach the integration of unnatural amino acids not merely as a structural substitution, but as a calculated modulation of the molecular ecosystem.

Among these engineered building blocks, 1-Naphthylalanine methyl ester (1-Nal-OMe) stands out as a cornerstone for developing highly stable, lipophilic, and target-specific therapeutics. This whitepaper dissects the structural dynamics, mechanistic logic, and validated synthetic protocols surrounding this vital compound.

Structural Dynamics and Physicochemical Profiling

The parent compound, 1-Naphthylalanine (1-Nal), is characterized by a bulky naphthalene ring fused to an alanine backbone. The decision to utilize the 1-isomer over the 2-isomer is rooted in steric causality: attachment at the 1-position induces significantly greater steric hindrance, which restricts the conformational flexibility of the peptide backbone [1][1]. This restriction is highly desirable when locking a peptide into a specific bioactive conformation, such as a β -hairpin. Furthermore, 1-Nal precisely mimics the edge-to-face aromatic interaction geometry of Tryptophan, yet its naphthalene moiety is vastly more resistant to the oxidative degradation that typically plagues Tryptophan's indole ring [2][2].

Converting the free carboxylic acid of 1-Nal to a methyl ester serves a dual purpose. Synthetically, it acts as a permanent C-terminal protecting group during solid-phase or solution-phase peptide synthesis. Pharmacologically, it neutralizes the negative charge of the carboxylate at physiological pH, drastically increasing the molecule's lipophilicity (LogP) [3][3].

Quantitative Data Summary

Property	Value	Causality / Significance in Drug Design
Chemical Name	(S)-Methyl 2-amino-3-(naphthalen-1-yl)propanoate	Stereospecificity (S-enantiomer) is essential for precise biological target recognition.
CAS Number	119357-91-4	Unique identifier for the pure S-enantiomer methyl ester .
Molecular Formula	C14H15NO2	Addition of the -CH3 group caps the C-terminus, preventing unwanted side reactions.
Molecular Weight	229.28 g/mol	Small molecular footprint ensures it does not violate Lipinski's Rule of Five when integrated into short peptides.
Lipophilicity (LogP)	~3.5	High lipophilicity enhances passive diffusion across biological membranes, including the Blood-Brain Barrier (BBB).

The Logic of Peptidomimetic Integration

The true power of 1-Naphthylalanine methyl ester is realized in the design of central nervous system (CNS) therapeutics, particularly opioid receptor modulators . Endogenous opioid peptides (like enkephalins) exhibit high affinity for Mu (MOR) and Delta (DOR) opioid receptors but suffer from rapid enzymatic cleavage and poor BBB permeability [4][4].

By replacing native Phenylalanine (Phe) or Tryptophan (Trp) residues with 1-Nal, researchers can engineer bifunctional ligands. The bulky naphthyl group alters the receptor binding pocket interaction, often shifting the pharmacological profile to a MOR agonist / DOR antagonist . This specific mixed-efficacy profile is highly sought after because it retains potent analgesia (via MOR) while significantly reducing the development of tolerance and respiratory depression (via DOR antagonism) [5][5].

Mechanistic logic of 1-Nal-OMe integration in opioid peptidomimetic design.

Validated Synthesis Protocol: Thionyl Chloride-Mediated Esterification

To utilize 1-Naphthylalanine methyl ester in downstream applications, it must be synthesized with high enantiomeric purity. The standard Fischer esterification is often insufficient for bulky amino acids. Instead, a Thionyl Chloride ( SOCl2​ ) mediated protocol in anhydrous methanol is employed [6][6].

Causality of Reagent Selection: SOCl2​ reacts violently with methanol to generate anhydrous HCl and dimethyl sulfite in situ. This creates the highly acidic environment required to protonate the carboxyl group without introducing water, which would otherwise drive the equilibrium backward toward the free acid.

Workflow for the thionyl chloride-mediated synthesis of 1-Naphthylalanine methyl ester.

Step-by-Step Methodology

• Environmental Control: Flame-dry a two-neck round-bottom flask and purge with inert Nitrogen ( N2​ ) gas. Moisture must be strictly excluded to prevent the hydrolysis of SOCl2​ into SO2​ and aqueous HCl .

• Solvent Activation: Add 10 mL of anhydrous methanol to the flask and cool to 0°C using an ice bath. Dropwise, add 3.0 equivalents of freshly distilled SOCl2​ .

  • Self-Validation Checkpoint: The reaction is highly exothermic. Maintain the internal temperature at 0°C to prevent the uncontrolled boiling of methanol and the formation of unwanted side products.

• Substrate Addition: Slowly add 1.0 equivalent of (S)-1-Naphthylalanine to the activated methanolic solution with continuous magnetic stirring.

• Thermal Propagation: Remove the ice bath, attach a reflux condenser, and heat the mixture to 60°C. Alternatively, ultrasonication at ambient temperature can accelerate the reaction [7][7]. Allow the reaction to proceed for 4-6 hours.

  • Self-Validation Checkpoint: Monitor the reaction via Thin Layer Chromatography (TLC) using an n-butanol:acetic acid:water (40:1:1) solvent system. The zwitterionic starting material will remain anchored near the baseline, while the highly mobile ester product will migrate with a significantly higher Rf​ value.

• Isolation: Once TLC confirms the complete disappearance of the starting material, remove the volatiles under reduced pressure. The resulting crude solid is (S)-1-Naphthylalanine methyl ester hydrochloride.

• Purification: Recrystallize the crude salt from a mixture of hot methanol and dry diethyl ether (1:2 ratio). If the free base is required for immediate peptide coupling, neutralize the salt with cold, aqueous 5% NaHCO3​ and extract with ethyl acetate.

References

• LifeTein Peptide Blog - Unusual Amino Acids: Naphthylalanine. Retrieved from:[Link]

• NIH PMC - Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery. Retrieved from:[Link]

• NIH PMC - DEVELOPMENT AND IN VITRO CHARACTERIZATION OF A NOVEL BIFUNCTIONAL MU-AGONIST/DELTA-ANTAGONIST OPIOID TETRAPEPTIDE. Retrieved from: [Link]

• ResearchGate - Aromatic interactions with naphthylalanine in a β -hairpin peptide. Retrieved from: [Link]

• MDPI - Peptidomimetics and Their Applications for Opioid Peptide Drug Discovery. Retrieved from: [Link]

• Asian Journal of Chemistry - Synthesis, Characterization and Biological Evaluation of Amino Acid Conjugates of Mefenamic Acid. Retrieved from: [Link]

• SciSpace - Ultrasound accelerated synthesis of proteinogenic and α,α -dialkylamino acid ester salts. Retrieved from:[Link]

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• 5. DEVELOPMENT AND IN VITRO CHARACTERIZATION OF A NOVEL BIFUNCTIONAL MU-AGONIST/DELTA-ANTAGONIST OPIOID TETRAPEPTIDE - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. scispace.com [scispace.com]

Fluorescence characteristics of naphthylalanine derivatives

The Photophysics of Naphthylalanine: A Technical Guide to Next-Generation Fluorescent Probes in Peptide Engineering

Introduction: Beyond Canonical Fluorophores

In the realm of peptide engineering and structural biology, canonical aromatic amino acids—tryptophan (Trp), tyrosine (Tyr), and phenylalanine (Phe)—have long served as intrinsic fluorescent probes. However, their utility is frequently bottlenecked by low quantum yields, complex multi-exponential decay kinetics, and high susceptibility to background autofluorescence.

To bypass these limitations, researchers have turned to non-natural amino acids with extended π-conjugated systems. Among these, naphthylalanine (Nal) has emerged as a cornerstone in synthetic biology[1]. Characterized by a naphthalene ring fused to an alanine backbone, Nal exists in two primary isomeric forms: 1-naphthylalanine (1-Nal) and 2-naphthylalanine (2-Nal). The attachment position dictates not only the steric hindrance of the residue but also its electronic transition dipole moments, making Nal an exceptionally versatile tool for probing protein folding, receptor-ligand interactions, and membrane dynamics[1].

Photophysical Causality: Why Naphthylalanine Outperforms Tryptophan

The superiority of Nal as a fluorescent probe is rooted in the quantum mechanics of its extended aromatic system. The fused bicyclic structure of naphthalene lowers the energy gap between the ground ( S0​ ) and first excited singlet state ( S1​ ) compared to monocyclic phenylalanine.

When excited in the near-UV range (~280 nm), Nal exhibits a highly characteristic vibronic emission profile[2]. The rigid, planar nature of the naphthalene ring restricts vibrational relaxation, effectively minimizing non-radiative decay pathways. This structural rigidity is the direct cause of Nal's most valuable photophysical trait: a remarkably long, single-exponential fluorescence lifetime (>10 ns), which stands in stark contrast to the short, heterogeneous lifetime of Trp (<5 ns)[2]. This extended lifetime allows researchers to utilize time-gated fluorescence spectroscopy, effectively filtering out short-lived background autofluorescence from biological samples.

Quantitative Photophysical Characteristics

The following table summarizes the core fluorescence metrics of Nal isomers compared to the canonical standard, Tryptophan, measured in aqueous buffer systems.

Property	1-Naphthylalanine (1-Nal)	2-Naphthylalanine (2-Nal)	Tryptophan (Trp)
Excitation Max ( λex​ )	~280 nm	~280 nm	~280 nm
Emission Max ( λem​ )	~334 - 340 nm	~340 - 350 nm	~350 nm
Quantum Yield ( Φ )	~0.14 - 0.23	~0.14 - 0.23	~0.14
Fluorescence Lifetime ( τ )	> 10 ns	> 10 ns	< 5 ns
Environmental Sensitivity	High (Excimer formation)	High (Deep lipid insertion)	Moderate

Data synthesized from established spectroscopic evaluations of aromatic amino acids[2],[3].

Mechanisms of Action in Assay Design

FRET and Intramolecular Distance Probing

Nal is a highly efficient donor in Förster Resonance Energy Transfer (FRET) applications. Because its emission spectrum (~340 nm) overlaps perfectly with the absorption spectra of common synthetic acceptors like Dansyl or Dabcyl, it facilitates precise distance measurements in unfolded or folding polypeptide chains. For instance, the Naphthalene-Dansyl FRET pair possesses a characteristic Förster distance ( R0​ ) of approximately 23.3 Å[4].

Caption: FRET-based assay logic utilizing Naphthylalanine as a fluorescent donor.

Excimer Formation in Polymer Dynamics

In engineered polypeptides (e.g., poly-L-naphthylalanine), the spatial proximity of multiple Nal residues leads to a unique photophysical phenomenon: excimer (excited dimer) emission. When two naphthyl rings are brought within ~3-4 Å in a parallel orientation (often driven by α-helix formation), excitation of one monomer allows it to complex with a ground-state neighbor. This complexation lowers the energy state, causing a broad, structureless emission band red-shifted to ~400 nm[5]. The ratio of monomer to excimer emission serves as a direct, ratiometric readout of secondary structure formation.

Membrane Penetration and Lipid Bilayer Probing

Due to its bulky, highly hydrophobic side chain, 2-Nal is frequently incorporated into cell-penetrating peptides (CPPs) and melanocortin receptor ligands[6]. When a Nal-containing peptide transitions from an aqueous environment to a lipid bilayer, the local dielectric constant drops. Shielded from collisional quenching by water molecules, the non-radiative decay pathways of Nal are severely restricted. Consequently, its excited-state lifetime increases drastically, providing a definitive marker for deep membrane penetration[6].

Experimental Methodology: Self-Validating Membrane Penetration Assay

To leverage the environmental sensitivity of Nal, time-resolved fluorescence spectroscopy is preferred over steady-state measurements. Steady-state intensity is vulnerable to concentration errors, photobleaching, and inner-filter effects. Conversely, fluorescence lifetime ( τ ) is an intrinsic property, making the following protocol a self-validating system: the readout is independent of the absolute peptide concentration.

Step-by-Step Protocol: Time-Resolved Evaluation of Lipid Insertion

• Peptide Preparation: Synthesize and purify the 2-Nal-containing peptide. Prepare a 10 µM stock solution in a physiological buffer (e.g., 10 mM HEPES, pH 7.4).

• Vesicle Formulation: Prepare Dimyristoylphosphatidylglycerol (DMPG) large unilamellar vesicles (LUVs) via extrusion through a 100 nm polycarbonate membrane to serve as the lipid bilayer model[6].

• Titration & Incubation: Aliquot the peptide into a multi-well plate. Titrate DMPG vesicles into the peptide solution across a concentration gradient (0 to 1 mM lipid). Incubate at 37°C for 20 minutes to allow for equilibrium partitioning.

• Data Acquisition: Using a time-correlated single-photon counting (TCSPC) spectrometer, excite the samples at 280 nm using a pulsed diode laser. Monitor emission decay at 340 nm[3].

• Decay Analysis: Fit the decay curves to a single or bi-exponential decay model.

• Self-Validation Check: Plot the calculated lifetime ( τ ) against lipid concentration. The curve must reach an asymptotic plateau, confirming that the lifetime shift is due to saturable membrane insertion rather than continuous aqueous aggregation.

Caption: Step-by-step workflow for evaluating peptide membrane penetration using Nal fluorescence.

Conclusion

Naphthylalanine derivatives represent a massive upgrade over canonical fluorescent amino acids for structural and dynamic probing. By understanding the causality behind its extended fluorescence lifetime, excimer formation capabilities, and extreme sensitivity to local dielectric changes, drug development professionals can engineer highly specific, self-validating assays. Whether utilized as a FRET donor or a direct probe for membrane insertion, Nal remains a critical asset in the modern biophysical toolkit.

References

• Unusual Amino Acids: Naphthylalanine | LifeTein Peptide Blog URL
• Structural study of melanocortin peptides by fluorescence spectroscopy: identification of h-(2-naphthyl) | Universidade de São Paulo (USP)
• One-dimensional aromatic crystals in solution. 2. Synthesis, conformation, and spectroscopic properties of poly(L-2-naphthylalanine) | American Chemical Society (ACS)
• High-throughput discovery of a [4+3] dearomative cycloaddition enables dual photochemical-photophysical perturbative probing | bioRxiv URL
• End-to-end distance distributions and intrachain diffusion constants in unfolded polypeptide chains indicate intramolecular hydrogen bond formation | PNAS URL
• Diffusion-Enhanced Förster Resonance Energy Transfer and the Effects of External Quenchers and the Donor Quantum Yield | The Journal of Physical Chemistry B - ACS Publications URL

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• 6. fig.if.usp.br [fig.if.usp.br]

Engineering Enhanced Therapeutics: Applications of H-1-Nal-OMe in Medicinal Chemistry

Executive Summary

In the landscape of modern drug discovery, overcoming the inherent pharmacokinetic limitations of native peptides—such as rapid proteolytic cleavage and poor membrane permeability—requires the strategic incorporation of non-canonical amino acids (ncAAs). H-1-Nal-OMe (L-1-Naphthylalanine methyl ester) serves as a premier chiral building block in this endeavor. While the 1-naphthylalanine (1-Nal) residue acts as the functional pharmacophore in the final therapeutic agent, its methyl ester derivative (H-1-Nal-OMe) is the essential vehicle for solution-phase synthesis, targeted C-terminal protection, and the derivation of complex chiral ligands. This whitepaper details the physicochemical rationale, synthetic applications, and self-validating protocols for utilizing H-1-Nal-OMe in medicinal chemistry.

Chemical Profile and Structural Rationale

The utility of H-1-Nal-OMe stems from its unique structural dichotomy: a highly reactive, modifiable backbone coupled with an exceptionally bulky, electron-rich side chain. The methyl ester (OMe) moiety provides robust C-terminal protection, preventing unwanted oligomerization during N-terminal coupling in solution-phase synthesis[1].

More importantly, the 1-naphthyl side chain introduces profound steric bulk and extended π -conjugation compared to canonical aromatic amino acids like Phenylalanine (Phe) or Tryptophan (Trp)[2].

Table 1: Physicochemical Comparison of 1-Nal vs. Canonical Aromatic Amino Acids

Amino Acid	Side Chain	Approx. logP	Key Structural Feature	Primary Medicinal Utility
Phenylalanine (Phe)	Phenyl	1.48	Single aromatic ring	Baseline hydrophobic interactions
Tryptophan (Trp)	Indole	1.83	Hydrogen-bond donor (NH)	Target recognition, moderate bulk
1-Naphthylalanine (1-Nal)	Naphthyl	>2.5	Fused bicyclic aromatic	Extreme protease evasion, deep pocket binding

Applications in Peptidomimetics and Therapeutics

Proteolytic Evasion and Metabolic Stability

A primary failure point for peptide therapeutics is rapid renal clearance and enzymatic degradation by endogenous proteases[3]. By incorporating 1-Nal, the massive steric hindrance of the naphthalene ring physically occludes the S1 and S1' binding pockets of degrading enzymes, preventing the peptide backbone from reaching the catalytic triad[4].

Clinical Application: In the development of Minigastrin (MG) analogs targeting the CCK2R receptor (e.g., the radiotheranostic MGS5), researchers replaced Phenylalanine at position 13 with 1-Nal. This single substitution resulted in profound in vivo enzymatic stability and an optimized tumor-to-kidney ratio, critical for targeted radiotherapy[3].

Isosteric Replacement for Enhanced Affinity

1-Nal acts as a highly lipophilic isostere for Tryptophan[5]. Because it replaces the indole NH with a fused hydrocarbon ring, it eliminates a hydrogen bond donor while massively increasing hydrophobic and π−π stacking capabilities[2]. This is critical in developing GLP-1 analogs and oxytocin/vasopressin inhibitors, where deep hydrophobic pocket binding drives receptor agonism or antagonism[5][6].

Mechanistic pathway of 1-Nal incorporation enhancing metabolic stability and receptor affinity.

H-1-Nal-OMe in Solution-Phase Synthesis and Chiral Ligands

While solid-phase peptide synthesis (SPPS) often utilizes Fmoc-1-Nal-OH[2], solution-phase synthesis and small-molecule drug discovery heavily rely on H-1-Nal-OMe . The methyl ester provides a stable, easily handled intermediate that can be:

• Coupled with other amino acids to form precise di/tri-peptide fragments before global deprotection.

• Reduced to chiral amino alcohols (e.g., using NaBH4​ or LiAlH4​ ) to serve as scaffolds for chiral catalysts.

For instance, (S)-1-naphthylalanine methyl ester is a direct precursor in the synthesis of complex chiral diamines, such as (2S)-2,5-bis(naphthalen-1-ylmethyl)-1,4-diazabicyclo[2.2.2]octane. These rigid, sterically demanding frameworks are highly sought after as ligands in asymmetric transition-metal catalysis[1]. Furthermore, its derivatives are utilized in chiral gas chromatography (GC) to determine the absolute configuration and enantiomeric purity of synthesized compounds[7].

Workflow demonstrating H-1-Nal-OMe utilization in peptide synthesis and chiral ligand development.

Photophysical Properties and Bioassays

Beyond pharmacokinetics, the extended π -conjugation of the naphthalene ring endows 1-Nal with intrinsic fluorescence[2]. Its absorption and emission profiles are highly suitable for UV-Vis and fluorescence detection. This allows H-1-Nal-OMe derived peptides to act as label-free probes in receptor-binding assays and cellular uptake studies. By utilizing the intrinsic fluorescence of 1-Nal, researchers can eliminate the need for bulky, exogenous fluorophores (like FITC or Cy5) that often perturb the native binding conformation of the peptide[2].

Experimental Protocols: Self-Validating Systems

As a Senior Application Scientist, ensuring reproducibility and chiral integrity is paramount. Below is a standardized, self-validating protocol for the solution-phase coupling of H-1-Nal-OMe to an Fmoc-protected amino acid.

Protocol 1: Solution-Phase Synthesis of Fmoc-AA-(1-Nal)-OMe

Objective: High-yield peptide bond formation utilizing H-1-Nal-OMe ⋅ HCl while preventing epimerization. Causality & Logic: H-1-Nal-OMe is typically supplied as a hydrochloride salt to prevent spontaneous diketopiperazine formation. Neutralization with a mild, non-nucleophilic base (DIPEA) in situ is required. We utilize HATU/HOAt chemistry because the extreme steric bulk of the 1-naphthyl group dramatically slows down standard carbodiimide (EDC/DCC) coupling rates, which would otherwise increase the risk of racemization.

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 eq of Fmoc-AA-OH and 1.1 eq of HATU in anhydrous DMF (0.2 M concentration) under an inert argon atmosphere. Rationale: Argon prevents oxidative side reactions, while HATU generates a highly reactive OAt-active ester.

• Activation: Add 2.0 eq of N,N-Diisopropylethylamine (DIPEA). Stir for 5 minutes at room temperature. Rationale: DIPEA deprotonates the carboxylic acid, initiating the formation of the active ester. The 5-minute pre-activation is crucial for bulky substrates.

• Nucleophilic Addition: Add 1.05 eq of H-1-Nal-OMe ⋅ HCl, followed by an additional 1.0 eq of DIPEA to liberate the free amine of 1-Nal-OMe. Rationale: The methyl ester prevents C-terminal oligomerization. The bulky 1-Nal amine attacks the active ester.

• Reaction Monitoring: Stir for 2–4 hours. Monitor consumption of the active ester via LC-MS or TLC (Hexane:EtOAc 1:1).

• Workup (Self-Validation): Quench with saturated aqueous NH4​Cl . Extract with EtOAc. Wash the organic layer sequentially with 5% KHSO4​ (removes unreacted H-1-Nal-OMe), saturated NaHCO3​ (removes unreacted Fmoc-AA-OH), and brine. Rationale: This specific sequential wash is a self-purifying system that guarantees >95% crude purity of the dipeptide before column chromatography.

• Verification: Confirm the product mass and absence of the D-epimer via chiral HPLC (e.g., Chirasil L-Valine column)[7].

Conclusion

H-1-Nal-OMe is far more than a simple synthetic intermediate; it is a strategic tool for molecular engineers. By leveraging its unique steric bulk, deep hydrophobic binding capabilities, and intrinsic fluorescence, drug development professionals can systematically rescue failing peptide sequences from rapid metabolic degradation and poor target affinity. Mastery of its solution-phase handling, as outlined in the protocols above, is essential for advancing the next generation of peptidomimetic therapeutics and chiral catalysts.

References

• Unusual Amino Acids: Naphthylalanine | LifeTein Peptide Blog[Link]

• Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery | PMC / NIH[Link]

• In silico immunogenicity assessment for sequences containing unnatural amino acids | Frontiers in Drug Discovery[Link]

• The 1- and 2-Naphthylalanine Analogs of Oxytoxin and Vasopressin | Collect. Czech. Chem. Commun.[Link]

• Non-Canonical Amino Acids in Analyses of Protease Structure and Function | ResearchGate / Molecules[Link]

• The Synthesis and Application of Phosphinoferrocenylaminophosphine Ligands for Asymmetric Catalysis | Amazon AWS[Link]

• (2S)-2,5-bis(naphthalen-1-ylmethyl)-1,4-diazabicyclo[2.2.2]octane | Molaid[Link]

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• 3. Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pikka.uochb.cas.cz [pikka.uochb.cas.cz]
• 6. Frontiers | In silico immunogenicity assessment for sequences containing unnatural amino acids: A method using existing in silico algorithm infrastructure and a vision for future enhancements [frontiersin.org]
• 7. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]

Protocols & Analytical Methods

Application Note: Solution-Phase Synthesis of Peptides Incorporating Methyl 2-amino-3-(naphthalen-1-yl)propanoate

Target Audience: Peptide Chemists, Drug Discovery Scientists, and Preclinical Development Professionals.

Executive Summary & Mechanistic Rationale

The integration of unnatural amino acids (UAAs) into peptide sequences is a cornerstone strategy for overcoming the inherent limitations of peptide therapeutics, such as rapid renal clearance and susceptibility to proteolytic degradation[1]. Naphthylalanine (Nal) is a highly privileged UAA characterized by a bulky, hydrophobic naphthalene ring system. As an isostere of tryptophan, the 1-naphthyl isomer (1-Nal) provides superior steric shielding and extended π -conjugation compared to canonical aromatic amino acids[2].

In drug development, replacing standard residues with 1-Nal has yielded profound clinical benefits. For instance, the incorporation of 1-Nal in the MGS5 ligand significantly enhanced in vivo enzymatic stability and CCK2R binding affinity[1], while its use in Kiss1R agonists has demonstrated potent inhibition of cell proliferation[3].

Methyl 2-amino-3-(naphthalen-1-yl)propanoate (commonly referred to as 1-Nal-OMe) is the methyl ester-protected derivative of 1-Naphthylalanine. It serves as an essential C-terminal building block in solution-phase peptide synthesis (SPPS) [4]. The methyl ester acts as an atom-economical protecting group that prevents unwanted C-terminal polymerization during amide bond formation. Because 1-Nal exhibits significant steric hindrance—even more so than its 2-Nal counterpart[5]—specialized, highly efficient coupling protocols are required to drive the reaction to completion without inducing epimerization.

Mechanistic pathways through which 1-Naphthylalanine improves peptide drug viability.

Experimental Design: The Self-Validating Workflow

Solution-phase synthesis using 1-Nal-OMe requires a delicate balance of activation energy and stereochemical control. The protocol below utilizes HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) as the coupling reagent. HATU is specifically chosen because the HOAt leaving group accelerates the coupling of sterically hindered amines (like 1-Nal) while minimizing racemization.

The workflow is designed as a self-validating system : the success of the reaction is chemically proven during the liquid-liquid extraction phase. By sequentially washing the organic layer with acidic and basic aqueous solutions, unreacted starting materials and coupling byproducts are systematically eliminated based on their predictable ionization states[6].

Workflow for solution-phase coupling of 1-Nal-OMe with an N-protected amino acid.

Quantitative Reaction Parameters

To ensure reproducibility and high yields when working with the sterically demanding 1-Nal-OMe, adhere to the optimized stoichiometric ratios detailed below.

Parameter	Optimized Value	Mechanistic Rationale
Fmoc-AA-OH	1.0 eq	Serves as the limiting reagent to prevent waste of expensive upstream peptide fragments.
1-Nal-OMe·HCl	1.1 eq	Slight excess ensures complete consumption of the activated Fmoc-AA-OH.
HATU	1.1 eq	1.1 eq provides full activation. >1.2 eq risks guanidinylation of the free amine on 1-Nal-OMe.
DIPEA (Base)	3.0 - 4.0 eq	1 eq neutralizes the HCl salt of 1-Nal-OMe[7]; the remainder drives the HATU coupling mechanism.
Reaction Time	2 - 4 hours	The bulky 1-naphthyl group induces steric hindrance, requiring longer coupling times than canonical amino acids.
Saponification Temp	0°C → RT	Starting at 0°C minimizes the risk of base-catalyzed epimerization at the α -carbon during ester hydrolysis.

Step-by-Step Methodologies

Protocol A: Amide Bond Formation (Coupling to 1-Nal-OMe)

This protocol describes the coupling of an N-protected amino acid to the free N-terminus of 1-Nal-OMe.

• Pre-Activation: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve the Fmoc-protected amino acid (1.0 mmol) and HATU (1.1 mmol) in anhydrous N,N-Dimethylformamide (DMF) (5 mL).

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.0 mmol) dropwise to the solution. Stir at room temperature for 5 minutes. Causality: This brief incubation allows the formation of the highly reactive active ester intermediate (OAt ester) before the nucleophile is introduced.

• Nucleophile Preparation: In a separate vial, suspend 1-Nal-OMe·HCl (1.1 mmol) in DMF (2 mL) and add DIPEA (1.5 mmol). Causality: 1-Nal-OMe is typically supplied as a hydrochloride salt to prevent auto-degradation. The base frees the α -amino group, rendering it nucleophilic[7].

• Coupling: Transfer the neutralized 1-Nal-OMe solution into the main reaction flask. Stir the mixture under an inert atmosphere (Nitrogen or Argon) at room temperature for 2 to 4 hours. Monitor the reaction via LC-MS or TLC (eluent: Hexane/EtOAc 1:1) until the Fmoc-AA-OH is fully consumed.

• Self-Validating Workup:

  • Quench the reaction by adding 20 mL of cold water, then extract with Ethyl Acetate (EtOAc) (3 x 15 mL).

  • Acid Wash: Wash the combined organic layers with 1M HCl (2 x 15 mL). Validation: This protonates any unreacted 1-Nal-OMe and DIPEA, pulling them into the aqueous waste.

  • Base Wash: Wash with saturated aqueous NaHCO3​ (2 x 15 mL). Validation: This deprotonates unreacted Fmoc-AA-OH and acidic HOAt byproducts, removing them from the organic phase.

  • Brine Wash: Wash with saturated NaCl (15 mL) to remove residual water from the organic layer.

• Isolation: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield the crude Fmoc-AA-(1-Nal)-OMe dipeptide. Purify via flash column chromatography if necessary.

Protocol B: C-Terminal Deprotection (Saponification)

To continue peptide elongation at the C-terminus, the methyl ester must be hydrolyzed to a free carboxylic acid.

• Solubilization: Dissolve the purified Fmoc-AA-(1-Nal)-OMe (1.0 mmol) in a 3:1 mixture of Tetrahydrofuran (THF) and Methanol (MeOH) (8 mL). Cool the flask to 0°C in an ice bath.

• Hydrolysis: Prepare a solution of Lithium Hydroxide monohydrate ( LiOH⋅H2​O ) (1.5 mmol) in distilled water (2 mL). Add the aqueous LiOH dropwise to the organic solution.

• Reaction Monitoring: Stir at 0°C for 30 minutes, then allow it to slowly warm to room temperature. Monitor strictly via TLC. Causality: Prolonged exposure to basic conditions can strip the N-terminal Fmoc group or cause epimerization of the 1-Nal residue. Strict monitoring prevents over-reaction.

• Phase-Switching Isolation: Once the starting material disappears, concentrate the mixture under reduced pressure to remove THF/MeOH. Dilute the remaining aqueous layer with 10 mL of water and wash once with Diethyl Ether (10 mL) to remove non-polar impurities.

• Acidification: Cool the aqueous layer to 0°C and carefully acidify to pH 2-3 using 1M HCl. Validation: The sudden drop in pH protonates the newly formed carboxylate, causing the free acid peptide to precipitate out of solution.

• Extraction: Extract the precipitated product with EtOAc (3 x 15 mL), dry over Na2​SO4​ , and concentrate to yield the free acid ready for the next coupling cycle.

Sources

• 1. Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CCCC 1995, Volume 60, Issue 12, Abstracts pp. 2170-2177 | Collection of Czechoslovak Chemical Communications [pikka.uochb.cas.cz]
• 3. US11807660B2 - Peptide compound and application thereof, and composition containing peptide compound - Google Patents [patents.google.com]
• 4. A titanium tetrachloride-based effective methodology for the synthesis of dipeptides - RSC Advances (RSC Publishing) DOI:10.1039/C9RA04058G [pubs.rsc.org]
• 5. lifetein.com [lifetein.com]
• 6. globalresearchonline.net [globalresearchonline.net]
• 7. Efficient Solution-Phase Dipeptide Synthesis Using Titanium Tetrachloride and Microwave Heating - PMC [pmc.ncbi.nlm.nih.gov]

Using H-1-Nal-OMe as a fluorescent probe in biological assays

Application Note: Utilizing H-1-Nal-OMe as an Intrinsically Fluorescent Probe and Building Block in Biological Assays

Executive Summary

The development of label-free, high-fidelity biological assays heavily relies on probes that do not perturb the native conformation of the target system. H-1-Nal-OMe (L-1-Naphthylalanine methyl ester) is a non-canonical amino acid derivative that serves as a powerful, intrinsically fluorescent tool for researchers. By combining the extended π -conjugation of a naphthalene ring with a lipophilic methyl ester, H-1-Nal-OMe functions both as a direct substrate for intracellular esterase tracking and as a highly hydrophobic building block for synthesizing Cell-Penetrating Peptides (CPPs) and Activity-Based Probes (ABPs).

This guide provides a comprehensive, field-tested framework for deploying H-1-Nal-OMe in advanced biological assays, detailing the mechanistic causality behind its use, self-validating protocols, and optimization strategies.

Mechanistic Rationale: The Power of the Naphthyl Pharmacophore

The utility of H-1-Nal-OMe is driven by three distinct physicochemical advantages:

• Intrinsic UV Fluorescence: The naphthalene moiety absorbs strongly in the UV range ( ∼ 280 nm) and emits at ∼ 330–350 nm. This eliminates the need to conjugate bulky, extrinsic fluorophores (like FITC or Rhodamine) which often cause steric clashes and alter the binding kinetics of small peptide ligands[1].

• Steric Tuning and Target Affinity: The attachment position of the naphthyl group dictates its steric profile. 1-Naphthylalanine (1-Nal) exhibits greater steric hindrance than its isomer, 2-Nal[1]. This bulky, rigid structure is highly effective at anchoring probes into deep, hydrophobic binding pockets, such as the S2/S3 pockets of coagulation pathway proteases[2] or the Ghrelin O-Acyltransferase (GOAT) receptor[3].

• Prodrug-Like Membrane Permeability: Unmodified amino acids are zwitterionic at physiological pH, severely restricting passive diffusion across the lipid bilayer. The methyl ester (OMe) in H-1-Nal-OMe masks the C-terminal carboxylate, drastically increasing the LogP value and facilitating rapid cellular entry.

Physicochemical Profiling & Experimental Design

To successfully integrate H-1-Nal-OMe into an assay, researchers must account for its specific photophysical properties.

Table 1: Photophysical & Physicochemical Properties of H-1-Nal-OMe

Property	Value	Causality / Assay Implication
Excitation Peak ( λex​ )	∼ 280 nm	Requires UV-compatible optics (e.g., quartz microplates). Avoids visible-range autofluorescence from standard culture media.
Emission Peak ( λem​ )	∼ 330 - 350 nm	Environmentally sensitive; emission often blue-shifts and increases in quantum yield when partitioned into hydrophobic pockets.
Hydrophobicity (LogP)	High	Excellent membrane permeability. Requires DMSO or DMF for primary stock solutions; aqueous buffers may require surfactants.
Steric Profile	Bulky, rigid	Ideal for probing deep enzymatic pockets or enhancing the membrane-insertion capabilities of cell-penetrating peptides (CPPs)[4].

Application I: Intracellular Esterase Tracking & Cell Viability

The Causality of the Assay: H-1-Nal-OMe acts as a "fluorogenic trap." Because of the lipophilic OMe group, the probe easily diffuses across the plasma membrane. Once in the cytosol, ubiquitous non-specific esterases hydrolyze the ester bond. The resulting free acid (H-1-Nal-OH) regains its negative charge at pH 7.4, rendering it membrane-impermeable. The continuous accumulation of this fluorescent metabolite is directly proportional to intracellular esterase activity and, by extension, cell viability.

Mechanism of H-1-Nal-OMe cellular uptake, esterase cleavage, and signal accumulation.

Protocol 1: Step-by-Step Intracellular Esterase Assay

Self-Validating Design: This protocol includes a specific inhibitor control to prove that fluorescence accumulation is enzymatically driven, not an artifact of passive dye aggregation.

• Probe Preparation: Dissolve H-1-Nal-OMe in anhydrous DMSO to create a 10 mM stock. Store in dark aliquots at -20°C.

• Cell Seeding: Seed target cells (e.g., HeLa or HEK293) in a UV-transparent 96-well plate at 1×104 cells/well. Incubate overnight at 37°C, 5% CO 2​ .

• Control Establishment (Critical):

  • Blank Control: Wells with buffer only (no cells) to measure spontaneous hydrolysis.

  • Inhibitor Control: Pre-incubate a subset of wells with 1 mM PMSF (a broad-spectrum serine esterase inhibitor) for 30 minutes prior to probe addition.

• Incubation: Dilute the probe stock to a final concentration of 10 μ M in pre-warmed HBSS (ensure final DMSO concentration is ≤ 0.1% to prevent solvent toxicity). Add 100 μ L to all wells. Incubate for 45 minutes at 37°C.

• Wash Step: Aspirate the probe solution and wash cells 3x with ice-cold PBS. Causality: Cold PBS rapidly halts endocytosis and enzymatic activity, freezing the intracellular state for accurate measurement.

• Detection: Read fluorescence using a microplate reader set to λex​ = 280 nm and λem​ = 340 nm.

Application II: Receptor Binding via Fluorescence Polarization (FP)

The Causality of the Assay: When 1-Nal is incorporated into a synthetic peptide ligand (e.g., to target the GOAT receptor[3]), its intrinsic fluorescence can be utilized for Fluorescence Polarization (FP). In solution, the small Nal-peptide tumbles rapidly, depolarizing the emitted light. When the probe successfully binds to a massive target receptor, its rotational correlation time slows down drastically. The emitted light retains the polarization of the excitation light, resulting in a high millipolarization (mP) signal.

Step-by-step workflow for Fluorescence Polarization (FP) assays using Nal-based probes.

Protocol 2: Step-by-Step FP Competitive Binding Assay

Self-Validating Design: This protocol utilizes dynamic range controls to ensure the optical setup is correctly calibrated for the target's molecular weight.

• Buffer Preparation: Prepare FP Assay Buffer (50 mM Tris-HCl pH 7.4, 150 mM NaCl, 0.05% Tween-20). Causality: Tween-20 prevents non-specific hydrophobic sticking of the Nal-probe to the plastic well walls.

• Dynamic Range Controls:

  • Minimum mP (Free Probe): 50 nM Nal-peptide in buffer (no receptor).

  • Maximum mP (Bound Probe): 50 nM Nal-peptide + saturating concentration of target receptor (e.g., 5 μ M).

• Titration Setup: In a black 384-well plate, perform a serial dilution of the target receptor (from 10 μ M down to 0.1 nM) in a constant background of 50 nM Nal-peptide.

• Equilibration: Seal the plate and incubate in the dark at room temperature for 60 minutes to reach thermodynamic equilibrium.

• Measurement: Excite the plate with polarized light at 280 nm. Measure emission at 340 nm in both parallel ( I∥​ ) and perpendicular ( I⊥​ ) planes.

• Analysis: Calculate polarization: P=I∥​+G⋅I⊥​I∥​−G⋅I⊥​​ (where G is the instrument-specific grating factor). Plot mP against receptor concentration to calculate the Kd​ .

Troubleshooting & Assay Optimization

• Issue: Low Signal-to-Noise Ratio in Cellular Assays

  • Cause: Inner filter effect or background autofluorescence from aromatic amino acids (Tryptophan/Tyrosine) in standard culture media.

  • Solution: Always perform assays in phenol red-free, serum-free buffers (like HBSS or PBS) during the excitation/emission reading phase.

• Issue: Probe Precipitation upon Aqueous Dilution

  • Cause: The extreme hydrophobicity of the naphthyl ring combined with the uncharged methyl ester.

  • Solution: Maintain a final DMSO concentration of 1-2%. If cells cannot tolerate this, formulate the probe with a biocompatible surfactant such as Pluronic F-127 (0.01% w/v) prior to aqueous dilution.

• Issue: Poor Cytosolic Delivery of Nal-Conjugated Peptides

  • Cause: Endosomal entrapment. While 1-Nal increases membrane insertion[4], peptides can still get trapped in endosomes.

  • Solution: Incorporate endosomolytic motifs (e.g., LK15) or utilize a pH-sensitive fluorophore formulation alongside the Nal-probe to monitor endosomal escape kinetics.

References

• Cellular Uptake of a Fluorescent Ligand Reveals Ghrelin O-Acyltransferase Interacts with Extracellular Peptides and Exhibits Unexpected Localization for a Secretory Pathway Enzyme. NIH PubMed Central. Available at:[Link]

• Unusual Amino Acids: Naphthylalanine. LifeTein Peptide Blog. Available at:[Link]

• Advances in cell-penetrating peptides for cytoplasmic delivery of fluorescent probes. World Scientific. Available at:[Link]

• Parallel imaging of coagulation pathway proteases activated protein C, thrombin, and factor Xa in human plasma. NIH PubMed Central. Available at:[Link]

Sources

• 1. lifetein.com [lifetein.com]
• 2. Parallel imaging of coagulation pathway proteases activated protein C, thrombin, and factor Xa in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cellular Uptake of a Fluorescent Ligand Reveals Ghrelin O-Acyltransferase Interacts with Extracellular Peptides and Exhibits Unexpected Localization for a Secretory Pathway Enzyme - PMC [pmc.ncbi.nlm.nih.gov]
• 4. worldscientific.com [worldscientific.com]

Application Note: Microwave-Assisted Synthesis and Coupling of 1-Naphthylalanine (1-Nal) Methyl Ester

Target Audience: Medicinal Chemists, Peptide Scientists, and Drug Development Professionals Application: Synthesis of peptidomimetics, foldamers, and GPCR ligands (e.g., neurotensin analogues).

Introduction & Mechanistic Rationale

1-Naphthylalanine (1-Nal) is a bulky, non-canonical aromatic amino acid frequently utilized in drug discovery to enhance the lipophilicity, proteolytic stability, and receptor binding affinity of peptide sequences[1]. For instance, substituting native tyrosine residues with 1-Nal in neurotensin analogues significantly improves selectivity toward NTS2 receptors[2].

However, the integration of 1-Nal into synthetic pipelines presents significant thermodynamic challenges. The bulky 1-naphthyl system sterically shields the α -carbon and the carboxylate group. Under conventional convective heating, Fischer esterification and subsequent peptide coupling of 1-Nal are notoriously slow, often requiring 12–24 hours. Prolonged exposure to high temperatures and basic/acidic conditions inevitably leads to epimerization (racemization) and peptide degradation[2].

The Microwave Advantage: Microwave-assisted organic synthesis (MAOS) overcomes these steric barriers via direct dielectric heating. By exposing polar solvents (like methanol or DMF) to microwave frequencies, molecular friction generates localized "in-core" superheating. This entropic drive accelerates the reaction rates exponentially, reducing esterification times from hours to mere minutes[3]. When carefully optimized, this rapid kinetic conversion minimizes the residence time of the chiral center in harsh environments, preserving the enantiomeric excess ( ee ) of the 1-Nal building block[4].

Experimental Causality & Reagent Selection

To create a self-validating and highly efficient protocol, the choice of reagents must synergize with microwave irradiation:

• In-Situ HCl Generation via TMSCl: Instead of using gaseous HCl or harsh thionyl chloride, this protocol utilizes Trimethylchlorosilane (TMSCl) in anhydrous methanol[5]. TMSCl reacts with methanol to generate anhydrous HCl and trimethylsilyl methoxide. This provides the necessary acidic catalysis while simultaneously acting as a water scavenger, driving the esterification equilibrium entirely to the right.

• Coupling with HATU/DIPEA: For the subsequent amidation of the sterically hindered 1-Nal-OMe amine, HATU is selected over standard carbodiimides (like DIC/Oxyma). HATU forms a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) active ester, which is uniquely capable of overcoming the steric bulk of the naphthyl group during microwave-assisted coupling[4].

Quantitative Data: Conventional vs. Microwave Synthesis

The following table summarizes the quantitative advantages of transitioning from conventional reflux to microwave-assisted methodologies for 1-Nal esterification.

Parameter	Conventional Reflux	Microwave (TMSCl Method)	Microwave (Solid-Supported)
Heating Mechanism	Convective (External)	Dielectric (In-core)	Dielectric (In-core)
Catalyst	SOCl₂ / MeOH	TMSCl / MeOH	CH₃SO₃H / Al₂O₃
Temperature	65 °C	70 °C	80 °C
Reaction Time	12–24 hours	10–15 minutes	10 minutes
Average Yield (%)	65–75%	92–95%	88–92%
Enantiomeric Purity	90–95% ee	>98% ee	>98% ee
Reference	Standard Protocol	[5],[3]	[6]

Workflow Visualization

Figure 1: Microwave-assisted esterification and subsequent peptide coupling workflow for 1-Nal.

Step-by-Step Self-Validating Protocols

Protocol A: Microwave-Assisted Synthesis of 1-Nal-OMe·HCl

This protocol utilizes a dedicated laboratory microwave reactor (e.g., CEM Discover or Anton Paar Monowave).

Step 1: Reagent Preparation

• Weigh 1.0 mmol (215.2 mg) of enantiopure L-1-Naphthylalanine into a 10 mL heavy-walled microwave reaction vial equipped with a magnetic stir bar.

• Suspend the amino acid in 3.0 mL of anhydrous Methanol.

• Slowly add 2.0 mmol (254 µL) of Trimethylchlorosilane (TMSCl) dropwise. Caution: Exothermic reaction; HCl gas is generated in situ.

Step 2: Microwave Irradiation

• Seal the microwave vial with a Teflon-lined crimp cap.

• Program the microwave synthesizer:

  • Target Temperature: 70 °C

  • Hold Time: 15 minutes

  • Max Power: 150 W (Dynamic power mode)

  • Cooling: Enable compressed air cooling post-reaction to rapidly drop the temperature below 30 °C.

Step 3: Workup and Isolation

• Transfer the cooled, homogenous solution to a round-bottom flask.

• Remove the methanol and volatile siloxane byproducts under reduced pressure.

• Triturate the resulting crude oil with 10 mL of ice-cold diethyl ether.

• Filter the resulting white precipitate (1-Nal-OMe·HCl) and dry under high vacuum.

Protocol B: Microwave-Assisted Amidation (Coupling) of 1-Nal-OMe

Coupling the sterically hindered 1-Nal-OMe to an Fmoc-protected amino acid.

Step 1: Activation

• In a 10 mL microwave vial, dissolve 1.2 mmol of the desired Fmoc-Amino Acid and 1.2 mmol of HATU in 4.0 mL of anhydrous DMF.

• Add 3.0 mmol of N,N-Diisopropylethylamine (DIPEA). Stir for 2 minutes to allow the formation of the active HOAt ester.

Step 2: Coupling

• Add 1.0 mmol of the synthesized 1-Nal-OMe·HCl to the activated mixture.

• Seal the vial and subject it to microwave irradiation:

  • Target Temperature: 75 °C

  • Hold Time: 10 minutes

  • Max Power: 75 W

Step 3: Extraction

• Dilute the cooled mixture with 20 mL of Ethyl Acetate.

• Wash the organic layer sequentially with 5% aqueous citric acid (2x), saturated NaHCO₃ (2x), and brine (1x).

• Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Quality Control & Analytical Validation

To ensure the integrity of the self-validating system, perform the following checks:

• Mass Spectrometry (LC-MS):

  • Esterification Check: Confirm the disappearance of the 1-Nal mass ( m/z 216.2 [M+H]⁺) and the appearance of the methyl ester ( m/z 230.2 [M+H]⁺).

  • Coupling Check: Confirm the target mass of the dipeptide conjugate.

• Proton NMR (¹H-NMR in DMSO-d₆):

  • Validate Protocol A by identifying the sharp singlet at ~3.65 ppm (integrating to 3H), corresponding to the newly formed -OCH₃ group. The broad carboxylic acid proton peak (~12 ppm) must be completely absent.

• Chiral HPLC:

  • Run the isolated 1-Nal-OMe on a chiral stationary phase (e.g., Chiralpak AD-H) against a racemic standard. The enantiomeric excess ( ee ) must be >98%. If epimerization is detected, reduce the microwave hold time in Protocol A to 10 minutes.

• Ninhydrin (Kaiser) Test:

  • Spot the crude mixture from Protocol B on a TLC plate and stain with Ninhydrin. A lack of purple color confirms the complete consumption of the primary amine of 1-Nal-OMe.

References

• Source: eurpepsoc.
• Fmoc-DL-(2-thienyl)
• Source: researchgate.
• Source: acs.
• Source: tandfonline.
• Source: mdpi.

Sources

• 1. eurpepsoc.com [eurpepsoc.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Fmoc-DL-(2-thienyl)glycine | 211682-11-0 | Benchchem [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. tandfonline.com [tandfonline.com]

Technical Notes & Optimization

Technical Support Center: Solubilization of Methyl 2-amino-3-(naphthalen-1-yl)propanoate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, chemists, and drug development professionals overcome the severe aqueous solubility limitations of Methyl 2-amino-3-(naphthalen-1-yl)propanoate (also known as 1-naphthylalanine methyl ester).

Below, you will find diagnostic troubleshooting FAQs, self-validating experimental protocols, and mechanistic insights to ensure your assays remain stable and reproducible.

Part 1: Diagnostic Troubleshooting & Causality (FAQs)

Q1: Why does my compound immediately precipitate when transferred from a DMSO stock into PBS (pH 7.4)? A1: The precipitation is driven by the thermodynamic penalty of hydrophobic hydration. The bulky, fused bicyclic naphthalene ring disrupts the hydrogen-bonding network of water, forcing a hydrophobic collapse 1. While natural amino acids mitigate this via zwitterion formation, the methyl esterification of the C-terminus neutralizes the carboxylate group. This leaves only the α -amino group (pKa ~7.5) to interact with water. At pH 7.4, the amine is ~50% deprotonated (neutral), drastically reducing the solvation energy and causing rapid aggregation.

Q2: Can I lower the pH to fully protonate the amine and force it into solution? A2: Yes, but with caveats. Lowering the pH (< 5.0) fully protonates the amine, forming a highly soluble hydrochloride salt 2. However, prolonged exposure to aqueous acidic environments will catalyze the hydrolysis of the methyl ester back to the free carboxylic acid. If your downstream application is an in vitro cell assay requiring physiological pH, acidification is not a viable standalone strategy.

Q3: What is the most effective non-covalent method to maintain solubility at physiological pH? A3: Host-guest complexation using Hydroxypropyl- β -cyclodextrin (HP- β -CD). The internal hydrophobic cavity of β -CD is perfectly sized to encapsulate the naphthalene ring, shielding it from the aqueous environment while presenting a hydrophilic exterior. Research demonstrates that naphthalene derivatives form highly stable 1:1 and 2:2 inclusion complexes with β -CD 3.

Part 2: Solubilization Workflows & Logical Relationships

Decision tree for selecting the optimal solubilization strategy based on application.

Part 3: Self-Validating Experimental Protocols

Protocol A: Preparation of the Hydrochloride Salt (Organic/Synthetic Applications)

Causality: Converting the free base to an HCl salt permanently protonates the α -amine, drastically lowering the partition coefficient (LogP) and allowing dissolution in polar solvents without relying on aqueous buffers.

• Dissolution: Dissolve the free base of Methyl 2-amino-3-(naphthalen-1-yl)propanoate in anhydrous diethyl ether (or ethyl acetate) at 10 mg/mL.

• Acidification: Under an inert atmosphere, dropwise add 1.1 molar equivalents of 4M HCl in dioxane while stirring vigorously.

• Isolation: Collect the resulting white precipitate via vacuum filtration and wash with cold anhydrous ether.

• Self-Validation System: Dissolve a 1 mg sample of the recovered powder in D2​O . A completely clear solution visually confirms successful salt formation. Run a 1H -NMR spectrum; the presence of an intact singlet at ~3.7 ppm confirms the methyl ester has not hydrolyzed during the acidic workup.

Protocol B: HP- β -CD Inclusion Complexation (Cell-Assay Compatible)

Causality: We utilize HP- β -CD rather than standard co-solvents because linear alcohols and DMSO can competitively bind the cyclodextrin cavity, displacing the naphthalene ring and reducing the apparent binding constant ( Kapp​ ) 4.

• Preparation: Prepare a 20% (w/v) solution of HP- β -CD in standard PBS (pH 7.4).

• Direct Addition: Add the dry powder of Methyl 2-amino-3-(naphthalen-1-yl)propanoate directly to the cyclodextrin solution to achieve your target concentration (e.g., 2-5 mM). Crucial: Do not pre-dissolve the compound in DMSO.

• Equilibration: Sonicate the suspension in a water bath at 37°C for 30 minutes, followed by continuous stirring at room temperature for 12 hours to reach thermodynamic equilibrium.

• Self-Validation System: Centrifuge the mixture at 12,000 x g for 10 minutes. This acts as a physical binary filter. If the thermodynamic capacity of the CD cavity is exceeded, uncomplexed hydrophobic ester will form a visible pellet. To quantitatively validate the soluble fraction, analyze the supernatant via UV-Vis spectroscopy at 280 nm (the π→π∗ transition of the naphthalene ring). A linear Beer-Lambert response confirms a stable, monodisperse inclusion complex.

Thermodynamic equilibrium of naphthalene derivative encapsulation by β-cyclodextrin.

Part 4: Quantitative Data Summary

The table below summarizes the expected solubility limits of Methyl 2-amino-3-(naphthalen-1-yl)propanoate based on the selected formulation strategy.

Solubilization Strategy	Physicochemical Mechanism	Estimated Aqueous Solubility Limit	Application Suitability
Free Base (Aqueous pH 7.4)	None (Hydrophobic collapse)	< 0.1 mM	None (Will precipitate immediately)
10% DMSO / 90% Buffer	Co-solvent polarity reduction	1.0 - 2.0 mM	Assays tolerant to organic solvents
20% HP- β -CD (pH 7.4)	Naphthalene cavity encapsulation	5.0 - 10.0 mM	Cell culture, in vivo dosing, sensitive assays
HCl Salt Formation (pH < 5)	α -Amine protonation	> 50.0 mM	Synthetic chemistry, non-physiological assays

Part 5: References

• Higher-Order Cyclodextrin Complexes: The Naphthalene System Source: ResearchGate URL:[Link]

• Naphthalene Complexation by β -Cyclodextrin: Influence of Added Short Chain Branched and Linear Alcohols Source: ResearchGate URL:[Link]

• The solubility of amino acids and two glycine peptides in aqueous ethanol and dioxane solutions. Establishment of a hydrophobicity scale. Source: Semantic Scholar (Journal of Biological Chemistry) URL:[Link]

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. chemimpex.com [chemimpex.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Preventing Racemization During 1-Naphthylalanine Methyl Ester Hydrolysis

Welcome to the Technical Support Center. This guide provides field-proven troubleshooting workflows, mechanistic insights, and self-validating protocols for drug development professionals and synthetic chemists struggling with the racemization of 1-Naphthylalanine (1-Nal) during ester hydrolysis.

Core Diagnostics: The Causality of 1-Nal Racemization

The biological activity of a peptide is highly dependent on its specific three-dimensional structure, and the presence of even small amounts of diastereomeric impurities due to racemization can significantly reduce efficacy[1].

1-Naphthylalanine is exceptionally prone to racemization. When treating its methyl ester with a hydroxide base (e.g., LiOH or NaOH) to induce saponification, the base not only attacks the carbonyl carbon but also acts as a proton acceptor. Because the bulky, highly conjugated naphthyl ring strongly stabilizes adjacent negative charges, the α -proton becomes unusually acidic. The base abstracts this proton, forming a planar, resonance-stabilized enolate intermediate. Upon reprotonation, the proton can add from either the top or bottom face, resulting in a loss of stereochemical integrity.

Base-catalyzed enolization mechanism leading to racemization of 1-Naphthylalanine.

Troubleshooting Workflow

Selecting the correct hydrolysis method depends entirely on the protecting group strategy and the specific sensitivity of your substrate. Use the workflow below to determine the optimal protocol.

Troubleshooting workflow for selecting racemization-free hydrolysis conditions.

Frequently Asked Questions (FAQs)

Q: Can I use standard LiOH saponification if I strictly control the temperature? A: Yes, but it requires extreme precision. Lowering the temperature to 0 °C exponentially decreases the rate of α -proton abstraction compared to the rate of carbonyl nucleophilic attack. However, for bulky and highly conjugated residues like 1-Nal, even at 0 °C, partial racemization (5-8%) is often observed if the reaction is allowed to proceed too long.

Q: How can I hydrolyze Fmoc-1-Nal-OMe without removing the Fmoc group or racemizing the stereocenter? A: Fmoc groups are highly base-labile. Standard cleavage of methyl esters requires basic conditions that are incompatible with Fmoc. However, Calcium(II) iodide can be used as a coordinating protective agent. The Ca²⁺ ions coordinate with the Fmoc carbamate, sterically and electronically shielding it from hydroxide attack, while still allowing the ester to be hydrolyzed efficiently[2].

Q: Are there non-basic chemical alternatives to saponification that guarantee 0% racemization? A: Yes. Ester cleavage is efficiently achieved by using an Sₙ2-type cleavage with lithium iodide (LiI) in ethyl acetate. Because this method does not utilize a base and avoids the formation of a tetrahedral intermediate at the carbonyl, it completely circumvents the racemization observed with lithium hydroxide hydrolysis[3].

Self-Validating Experimental Protocols

Protocol A: Sₙ2 Methyl Ester Cleavage via Lithium Iodide (LiI)

Causality: Lithium iodide acts as a soft nucleophile. The iodide ion attacks the soft methyl group of the ester via an Sₙ2 mechanism, releasing methyl iodide and the lithium carboxylate. This completely bypasses basic enolization, guaranteeing retention of stereochemistry[3]. Self-Validating System: The reaction generates methyl iodide (MeI) as a byproduct. The consumption of the starting material can be cleanly tracked via LC-MS. A post-reaction wash with sodium thiosulfate validates the removal of any iodine (I₂) formed by oxidation, ensuring a pure product.

• Dissolve 1.0 mmol of protected 1-Nal-OMe in 5.0 mL of anhydrous Ethyl Acetate.

• Add 5.0 mmol of anhydrous Lithium Iodide (LiI).

• Protect the reaction flask from light (to prevent iodine formation) and heat at reflux (77 °C) for 16 hours.

• Monitor by LC-MS until the starting material is consumed.

• Cool to room temperature, add 5.0 mL of deionized water, and acidify the aqueous layer to pH 3 with 0.1 M HCl.

• Extract with Ethyl Acetate (3 x 10 mL). Wash the combined organic layers with saturated aqueous sodium thiosulfate (to remove any I₂), dry over Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Calcium-Assisted Saponification (For Fmoc-Protected Substrates)

Causality: Ca²⁺ acts as a protective coordinating agent for the Fmoc group, allowing mild saponification without Fmoc cleavage or epimerization[2]. Self-Validating System: TLC monitoring (Hexanes/EtOAc) will show a single new spot (the free acid) without the appearance of dibenzofulvene (the highly UV-active Fmoc cleavage byproduct), validating that the protecting group remains intact.

• Dissolve 1.0 mmol of Fmoc-1-Nal-OMe in 10 mL of an Acetone/Water mixture (2.3:1 ratio).

• Add 2.0 mmol of Calcium(II) iodide (CaI₂) and stir for 10 minutes to allow coordination.

• Add 1.5 mmol of NaOH slowly at room temperature.

• Stir for 4 hours. Validate the absence of dibenzofulvene via TLC.

• Quench with 1M HCl to pH 3, extract with Ethyl Acetate, dry, and concentrate.

Protocol C: Enzymatic Hydrolysis via CAL-B

Causality: Candida antarctica Lipase B (CAL-B) provides a highly specific, pH-neutral catalytic pocket. By using water as a nucleophile in an organic solvent, the enzyme hydrolyzes the ester without exposing the α -proton to extreme pH, ensuring >99% ee retention[4]. Self-Validating System: The use of immobilized CAL-B allows for immediate reaction quenching simply by filtering out the enzyme beads. If the reaction stalls, spiking with an additional 0.1 equiv of water validates whether the nucleophile was the limiting factor.

• Dissolve 1.0 mmol of 1-Nal-OMe in 10 mL of tert-Butyl methyl ether (t-BuOMe).

• Add 0.5 equivalents of H₂O (nucleophile) and 50 mg/mL of immobilized CAL-B enzyme.

• Incubate the suspension at 60 °C in an orbital shaker (200 rpm) for 24-48 hours.

• Filter the reaction mixture through a coarse frit to remove the immobilized enzyme beads.

• Evaporate the solvent and purify the free acid via flash chromatography.

Quantitative Data Summary

The following table summarizes the expected outcomes of each troubleshooting protocol to aid in experimental planning:

Hydrolysis Method	Reagents	Temp (°C)	Time (h)	Yield (%)	Enantiomeric Excess (ee %)	Best Use Case
Standard Saponification	LiOH, THF/H₂O	0	2	85-90	92-95%	Boc/Cbz-protected, cost-sensitive
Sₙ2 Cleavage	LiI, EtOAc	77	16	>90	>99%	Highly racemization-prone substrates
Calcium-Assisted	CaI₂, NaOH, Acetone/H₂O	25	4	88	>98%	Fmoc-protected substrates
Enzymatic	CAL-B, t-BuOMe, H₂O	60	48	75-80	>99%	Unprotected or sensitive substrates

References

[2] Title: Efficient Fmoc-Protected Amino Ester Hydrolysis Using Green Calcium(II) Iodide as a Protective Agent Source: MDPI URL:

[3] Title: Convenient Synthesis of N-Methylamino Acids Compatible with Fmoc Solid-Phase Peptide Synthesis Source: The Journal of Organic Chemistry (ACS Publications) URL:

[1] Title: Technical Support Center: Strategies to Prevent Racemization During Peptide Synthesis Source: Benchchem URL:

[4] Title: Direct Enzymatic Route for the Preparation of Novel Enantiomerically Enriched Hydroxylated β-Amino Ester Stereoisomers Source: MDPI URL:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Advanced Strategies for Sterically Challenged Coupling Reactions

Welcome to the technical support center for advanced organic synthesis. This guide is designed for researchers, chemists, and drug development professionals who are encountering challenges with palladium-catalyzed cross-coupling reactions involving the sterically demanding 1-naphthalenemethyl ester (1-Nal methyl ester) scaffold. The inherent steric bulk of the naphthyl group, particularly the influence of the C8-peri-hydrogen, often impedes key steps in the catalytic cycle, leading to low yields, slow reaction times, and undesirable side products.

This document provides in-depth, experience-driven answers to frequently asked questions and detailed troubleshooting protocols to help you overcome these synthetic hurdles.

Frequently Asked Questions (FAQs)

Q1: Why are coupling reactions with 1-Nal methyl ester so challenging?

The primary difficulty arises from severe steric hindrance. The 1-naphthyl group is inherently bulky. The hydrogen atom at the C8 position (the peri-hydrogen) is in close proximity to the substituent at the C1 position (the methyl ester and the point of coupling). This steric clash creates a significant barrier for the palladium catalyst to approach the reaction center, which is essential for the oxidative addition step. Furthermore, this crowding can also slow down the final, product-forming reductive elimination step.[1][2]

Q2: I am observing very low conversion in my Suzuki-Miyaura coupling. What is the most critical parameter to adjust?

For sterically hindered substrates like 1-Nal methyl ester, the single most critical parameter is the choice of ligand. Standard ligands like triphenylphosphine (PPh₃) are often ineffective. You must employ a catalyst system featuring bulky, electron-rich phosphine ligands or N-heterocyclic carbenes (NHCs).[3][4]

• Rationale: Bulky, electron-rich ligands, such as the Buchwald dialkylbiaryl phosphines (e.g., SPhos, XPhos), promote the formation of highly reactive, monoligated L₁Pd(0) species.[5] These less-coordinated palladium complexes have a smaller steric footprint, allowing them to more easily access the crowded C1 position of the naphthalene ring for oxidative addition.[5] The high electron-donating ability of these ligands also accelerates both the oxidative addition and reductive elimination steps.[5]

Q3: Which class of ligands is generally better for this type of hindered coupling: biaryl phosphines or N-heterocyclic carbenes (NHCs)?

Both classes are highly effective for coupling sterically demanding substrates, and the optimal choice can be substrate-dependent.[1]

• Biaryl Phosphines (e.g., SPhos, RuPhos, XPhos): These are the go-to ligands for many challenging Suzuki-Miyaura and Buchwald-Hartwig aminations.[3] They offer a fine-tunable balance of steric bulk and electron-donating properties that stabilize the reactive monoligated palladium species crucial for hindered couplings.[5]

• N-Heterocyclic Carbenes (NHCs) (e.g., IPr, IMes): NHCs are typically stronger σ-donors than phosphines and can form very stable palladium complexes.[1][6] This stability and high activity make them excellent for coupling challenging substrates, including tetra-ortho-substituted biaryls.[6]

If you are starting out, beginning with a well-established biaryl phosphine ligand like SPhos for a Suzuki-Miyaura reaction is a reliable strategy.[7][8]

Q4: Can I use other cross-coupling methods besides Suzuki-Miyaura?

Absolutely. If you continue to face issues with Suzuki-Miyaura coupling, consider alternative reactions that utilize more reactive organometallic reagents.

• Kumada Coupling: This reaction uses a highly nucleophilic Grignard reagent (R-MgX).[9][10] The increased reactivity can often overcome steric barriers where boronic acids fail. However, the major drawback is the low functional group tolerance of Grignard reagents, which are sensitive to acidic protons and many electrophilic groups.[11]

• Negishi Coupling: This method employs an organozinc reagent (R-ZnX), which is more reactive than an organoboron reagent but generally more functional-group-tolerant than a Grignard reagent.[3] This provides a good balance of reactivity and compatibility.

Troubleshooting Guide: Low Yield & Side Reactions

This section addresses specific experimental failures and provides a logical workflow for diagnosing and solving the problem.

Issue 1: Low to No Yield of the Desired Coupled Product

This is the most common failure mode. A systematic approach is required to identify the root cause.

Caption: A decision-making workflow for troubleshooting low-yield reactions.

As discussed in the FAQs, the catalyst system is paramount. If you are not using a modern, specialized ligand, the reaction is unlikely to succeed.

• Recommended Action:

  • Switch to a Bulky Ligand: If using a simple ligand like PPh₃, switch to a Buchwald-type biaryl phosphine or an NHC ligand.

  • Screen Multiple Ligands: The optimal ligand can be substrate-specific. A small screen of 2-3 different bulky ligands (e.g., SPhos, RuPhos, and an NHC precatalyst) can quickly identify a more effective system.

  • Use a Pre-catalyst: Palladium pre-catalysts are often more efficient and reproducible as they eliminate variables associated with in-situ catalyst formation.[3]

Ligand Class	Example Ligands	Primary Application / Strength
Dialkylbiaryl Phosphines	SPhos, XPhos, RuPhos, BrettPhos	Highly versatile for Suzuki and Buchwald-Hartwig reactions of hindered substrates.[3][5]
N-Heterocyclic Carbenes (NHCs)	IPr, IMes, IPr*OMe	Excellent for creating tetra-ortho-substituted biaryls; very high thermal stability.[4][6]
Ferrocenyl Phosphines	Josiphos, tBuXPhos	Effective in a range of C-N and C-C bond formations.[3][12]
Trialkylphosphines	P(t-Bu)₃, PCy₃	Strong electron donors, but can sometimes promote side reactions like protodeboronation.[13][14]
Caption: Comparison of common ligand classes for sterically hindered cross-coupling reactions.

Even with the right catalyst, conditions must be carefully controlled.

• Recommended Action:

  • Temperature: Sterically hindered couplings often require elevated temperatures (e.g., 80-110 °C in solvents like toluene or dioxane) to overcome the high activation energy.[15]

  • Base: The choice of base is critical. For Suzuki-Miyaura, K₃PO₄ is often a good starting point. For Buchwald-Hartwig, a strong, non-nucleophilic base like NaOtBu or LiHMDS is typically required.[3][12]

  • Inert Atmosphere: Palladium(0) catalysts are oxygen-sensitive. Ensure your reaction is thoroughly degassed and maintained under a positive pressure of an inert gas (Argon or Nitrogen).

Issue 2: Significant Formation of Side Products

The appearance of specific side products can be highly diagnostic.

You observe the formation of naphthalene methyl ester (i.e., your starting material with the halide replaced by hydrogen). This occurs when the boronic acid reacts with a proton source (like water) instead of the palladium complex.[14]

• Cause & Mechanism: This side reaction is often catalyzed by palladium(II) species and can be paradoxically promoted by very bulky phosphine ligands.[13][14][16] While water is necessary to promote the desired coupling, an excess can favor protodeboronation.[16]

• Recommended Actions:

  • Use a Pd(0) Pre-catalyst: Switch from a Pd(II) source like Pd(OAc)₂ to a Pd(0) source like Pd₂(dba)₃. This can significantly reduce the rate of Pd-catalyzed protodeboronation.[13]

  • Control Water Content: While Suzuki reactions need some water, ensure your solvent is not overly wet. Using a solvent from a freshly opened bottle is good practice.

  • Re-evaluate Ligand Choice: If protodeboronation is severe, a slightly less bulky ligand might offer a better balance between promoting the desired reaction and suppressing this side pathway.[14]

You observe significant amounts of bi-naphthyl ester (from your starting material) or biaryl (from your coupling partner).

• Cause & Mechanism: Homocoupling of the boronic acid partner is often promoted by the presence of oxygen and can be an issue in copper-co-catalyzed reactions like Sonogashira.[17] Homocoupling of the aryl halide can occur at high temperatures or high catalyst loadings.

• Recommended Actions:

  • Thorough Degassing: Ensure the reaction mixture is rigorously degassed before heating to minimize oxygen-induced homocoupling.

  • Optimize Catalyst Loading: While tempting to use high catalyst loadings for difficult reactions, this can sometimes increase side reactions. Try reducing the loading to see if the ratio of product to side product improves.

  • Consider Copper-Free Conditions: For Sonogashira couplings, switching to a copper-free protocol can eliminate alkyne homocoupling.[3]

Experimental Protocol: Suzuki-Miyaura Coupling of a Hindered Substrate

This protocol provides a robust starting point for coupling methyl 1-bromo-2-naphthoate with a sterically hindered boronic acid.

Objective: To synthesize a tetra-ortho-substituted biaryl product.

Caption: Standard experimental workflow for a challenging Suzuki-Miyaura coupling.

Procedure:

• Reagent Preparation: To an oven-dried Schlenk flask under an Argon atmosphere, add the palladium pre-catalyst (e.g., Pd₂(dba)₃, 2 mol%), the bulky phosphine ligand (e.g., SPhos, 4 mol%), methyl 1-bromo-2-naphthoate (1.0 equiv), the sterically hindered arylboronic acid (1.5 equiv), and potassium phosphate (K₃PO₄, 3.0 equiv).

• Solvent Addition: The flask is evacuated and backfilled with Argon three times. Then, add previously degassed solvent (e.g., a 10:1 mixture of Toluene and Water) via syringe.

• Reaction: The reaction mixture is heated to 100 °C with vigorous stirring. The reaction progress is monitored by TLC or LC-MS.

• Workup: Upon completion, the reaction is cooled to room temperature and diluted with ethyl acetate. The organic layer is washed sequentially with water and brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude residue is purified by flash column chromatography on silica gel to yield the desired product.

References

• The Matter Blotter. (2026).
• MilliporeSigma. (n.d.). Cross-Coupling Reactions Guide.
• American Chemical Society. (n.d.).
• Barrios-Landeros, F., et al. (2009). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. PMC.
• Chekshin, N., et al. (2022). Bulky Phosphine Ligands Promote Palladium-Catalyzed Protodeboronation. Journal of the American Chemical Society.
• Hassan, J., et al. (2002). Aryl-Aryl Bond Formation One Century after the Discovery of the Ullmann Reaction. Chemical Reviews.
• Tu, T., et al. (2012).
• ResearchGate. (n.d.). Pd‐catalyzed Suzuki‐Miyaura coupling of steric hindered aryl chlorides....
• Walker, S. D., et al. (2005). Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure. PubMed.
• Narayanam, J., & Stephenson, C. (2011). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. PMC.
• Wikipedia. (n.d.).
• Scite.ai. (n.d.). An Efficient Method for Sterically Demanding Suzuki–Miyaura Coupling Reactions.
• Barder, T. E., et al. (2005). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society.
• Wikipedia. (n.d.). Kumada coupling.
• Chemistry LibreTexts. (2024). Sonogashira Coupling.
• Organic Chemistry Portal. (n.d.). Kumada Coupling.
• Process Chemistry. (2025). Kumada Coupling: Industrial Insights into One of the First C–C Bond Forming Reactions.
• BenchChem. (2025). overcoming steric hindrance in 1-Benzyl-2-naphthol reactions.

Sources

• 1. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scite.ai [scite.ai]
• 3. jmcct.com [jmcct.com]
• 4. researchgate.net [researchgate.net]
• 5. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 6. organic-chemistry.org [organic-chemistry.org]
• 7. Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Kumada coupling - Wikipedia [en.wikipedia.org]
• 10. Kumada Coupling [organic-chemistry.org]
• 11. Kumada Coupling: Industrial Insights into One of the First C–C Bond Forming Reactions - KCIL Chemofarbe Group – Specialty Chemical Companies Manufacturing in India | Industrial Chemical solvents [kcilglobal.com]
• 12. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 13. aspuru.substack.com [aspuru.substack.com]
• 14. Bulky ligands promote palladium-catalyzed protodeboronation - American Chemical Society [acs.digitellinc.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Resolving Aggregation in Naphthalene-Modified Peptides

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently guide researchers through the complex biophysical behaviors of naphthalene-modified peptides. While the addition of naphthalene (Nap) or naphthalene diimide (NDI) groups is a powerful strategy for driving self-assembly and enhancing cell penetration, it fundamentally alters the peptide's solubility profile.

This guide is designed to help you troubleshoot uncontrolled aggregation, differentiate between amorphous precipitation and functional self-assembly, and optimize your experimental protocols using self-validating methodologies.

I. The Mechanistic "Why": Understanding Naphthalene-Peptide Aggregation

Q: Why do naphthalene-modified (Nap- or NDI-) peptides aggregate so aggressively compared to standard sequences? A: Naphthalene and NDI modifications introduce massive, planar aromatic surfaces to the peptide. This drives aggregation via strong intermolecular π−π stacking interactions, which work synergistically with the hydrophobic effect and the hydrogen-bonding network of the peptide backbone[1]. While this is highly desirable for creating functional supramolecular hydrogels[2], it causes severe solubility issues during standard solid-phase synthesis, purification, and biological assays[3].

Q: How does the choice of capping group (1-Nap vs. 2-Nap vs. NDI) affect aggregation propensity? A: The geometry of the capping group dictates the steric hindrance and stacking alignment. For instance, 1-Nap-protected peptides often adopt a near-perpendicular conformation relative to the peptide backbone, which can alter the gelation kinetics and critical aggregation concentration (CAC) compared to 2-Nap derivatives[4]. Furthermore, NDI derivatives, being electron-deficient, can engage in unique charge-transfer interactions and redox-sensitive morphological switching—such as transitioning reversibly from ordered fibrils to amorphous aggregates under reducing conditions[5].

Q: How can I differentiate between functional self-assembly (micelles/hydrogels) and amorphous precipitation? A: Functional self-assembly into worm-like micelles or β -sheet networks is a thermodynamically ordered, concentration- and pH-dependent process. At high pH, Nap-dipeptides act as surfactants and form clear solutions or micelles. As the pH drops toward the peptide's apparent pKa, the C-terminus is neutralized, triggering lateral assembly into structured fibrils[2]. Amorphous precipitation, conversely, occurs rapidly without forming a self-supporting network, often due to a complete lack of electrostatic repulsion when the buffer is exactly at the peptide's isoelectric point (pI)[6].

II. Troubleshooting Workflows & Diagnostics

When your Nap-peptide precipitates out of an aqueous buffer, aggregation is often a kinetic trap. Follow the diagnostic workflow below to systematically disrupt the non-covalent interactions.

Diagnostic workflow for resolving peptide aggregation during synthesis and solution-phase assays.

III. Validated Experimental Protocols

To ensure reproducibility, every protocol must be a self-validating system. The following methodologies explain not just the steps, but the physicochemical causality behind them.

Protocol A: Stepwise Solubilization of Recalcitrant Nap-Peptides

Causality: Lyophilized Nap-peptides often exist in highly stable, pre-aggregated β -sheet states. Direct addition of an aqueous buffer fails because water cannot penetrate the hydrophobic π−π stacked core. We must first break these interactions using a fluorinated or chaotropic solvent before introducing the aqueous phase[3].

• Initial Disruption: Weigh the peptide and dissolve it in 100% Hexafluoroisopropanol (HFIP) or Dimethyl Sulfoxide (DMSO) to a concentration of 10-20 mg/mL. Validation: HFIP is a strong hydrogen-bond donor that effectively breaks β -sheets, yielding an optically clear solution.

• Incubation: Sonicate the solution for 5-10 minutes in a water bath at room temperature to ensure complete monomerization.

• Solvent Removal (If using HFIP): Evaporate the HFIP under a gentle stream of nitrogen gas to form a thin peptide film. (Skip this step if using DMSO, provided your downstream biological assay tolerates ≤1% DMSO).

• Alkaline Reconstitution: Resuspend the peptide film in a mildly alkaline buffer (e.g., 0.1 M NaOH or pH 8.5 Tris buffer) to deprotonate the C-terminus and induce electrostatic repulsion[2].

• Dilution: Slowly titrate the solution with your working buffer (e.g., PBS) to the desired final concentration and pH, vortexing continuously to prevent localized precipitation.

Protocol B: Controlled Hydrogelation via GdL Trigger

Causality: Rapid pH adjustment using mineral acids (like HCl) causes localized charge neutralization, leading to chaotic, amorphous precipitation. Glucono- δ -lactone (GdL) slowly hydrolyzes into gluconic acid in water, providing a homogeneous, gradual pH drop that allows Nap-peptides to thermodynamically navigate into highly ordered, self-supporting hydrogels[2].

• Preparation: Dissolve the Nap-peptide in deionized water containing 1 molar equivalent of 0.1 M NaOH to yield a clear, high-pH solution (approx. pH 10)[2].

• Trigger Addition: Weigh out a specific mass of GdL calculated to reach your target final pH (typically 1.5 to 2 equivalents relative to the peptide).

• Mixing: Add the alkaline peptide solution directly to the solid GdL. Swirl gently for 10 seconds. Validation: Do not over-agitate, as shear forces can disrupt early fibril nucleation.

• Gelation: Leave the sample completely undisturbed at room temperature for 12-24 hours. The gradual removal of charge will drive lateral assembly and β -sheet formation[2].

Mechanistic pathway of pH-triggered self-assembly from Nap-peptide monomers to a hydrogel network.

IV. Data Presentation: Solvents & Additives for Nap-Peptide Aggregation

To optimize your formulation, consult the following matrix of additives and their mechanistic effects on Nap-peptide aggregation.

Additive / Solvent	Mechanism of Action	Recommended Concentration	Impact on Nap-Peptide Assembly
HFIP	Disrupts H-bonding networks	100% (Pre-treatment)	Completely disassembles β -sheets; must be evaporated prior to assay.
DMSO	Solvates hydrophobic/aromatic cores	1% - 10% (v/v)	Improves monomeric solubility; high levels prevent gelation[3].
Urea / GdnHCl	Chaotropic disruption of non-covalent bonds	4 M - 8 M	Denatures aggregates; requires dialysis for downstream removal[3].
Tween-20 / Triton X-100	Surfactant shielding of hydrophobic faces	0.01% - 0.1% (v/v)	Stabilizes monomers in aqueous assays; prevents surface adsorption.
GdL (Glucono- δ -lactone)	Slow, homogeneous protonation	5 - 10 mg/mL	Induces highly ordered, uniform hydrogel networks[2].

V. References

• Redox-sensitive reversible self-assembly of amino acid–naphthalene diimide conjugates - royalsocietypublishing.org - 5

• Unveiling the Role of Capping Groups in Naphthalene N-Capped Dehydrodipeptide Hydrogels - mdpi.com - 4

• Technical Support Center: Troubleshooting Aggregation in Peptides Containing Orn(Mmt) - benchchem.com - 3

• Self-Assembly Mechanism for a Naphthalene-Dipeptide Leading to Hydrogelation - warwick.ac.uk - 2

• Tips for Preventing Protein Aggregation & Loss of Protein Solubility - gbiosciences.com - 6

• Hydrogelation of a Naphthalene Diimide Appended Peptide Amphiphile and Its Application in Cell Imaging and Intracellular pH Sensing - acs.org - 1

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. warwick.ac.uk [warwick.ac.uk]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Unveiling the Role of Capping Groups in Naphthalene N-Capped Dehydrodipeptide Hydrogels | MDPI [mdpi.com]
• 5. royalsocietypublishing.org [royalsocietypublishing.org]
• 6. info.gbiosciences.com [info.gbiosciences.com]

Technical Support Center: Troubleshooting H-1-Nal-OMe Deprotection

Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals facing challenges during the deprotection (saponification) of H-1-Nal-OMe (H-3-(1-naphthyl)alanine methyl ester) and its N-protected derivatives.

Unnatural amino acids like 1-Naphthylalanine are critical in peptide drug discovery for enhancing binding affinity and metabolic stability. However, the hydrolysis of their methyl esters is notoriously prone to side reactions, most notably racemization. This guide provides the mechanistic causality behind these issues and field-proven, self-validating protocols to ensure high-yielding, enantiopure recoveries.

Diagnostic Workflow

Before altering your synthetic route, use the following diagnostic logic to identify the root cause of your deprotection failures.

Diagnostic workflow for troubleshooting 1-Nal-OMe methyl ester deprotection.

Frequently Asked Questions (FAQs)

Q: Why does 1-Nal-OMe racemize so easily compared to standard aliphatic amino acids?

A: The causality lies in the electronic environment of the alpha-carbon. During standard base-catalyzed saponification (e.g., using NaOH or KOH), the hydroxide ion attacks the ester carbonyl. However, the basic conditions also promote the deprotonation of the alpha-proton. In 1-Naphthylalanine, the resulting enolate intermediate is heavily stabilized by both the electron-withdrawing ester group and the extended π -system of the adjacent naphthyl ring. This resonance stabilization lowers the activation energy for alpha-deprotonation, leading to rapid epimerization from the pure L- (or D-) enantiomer into a racemic mixture.

Q: Standard LiOH hydrolysis still causes partial epimerization. What is the mechanistic alternative?

A: While Lithium Hydroxide (LiOH) in THF/MeOH/H2O is milder than NaOH because the lithium ion coordinates the carbonyl oxygen (enhancing electrophilicity without strictly increasing basicity)[1], bulky and highly activated substrates like 1-Nal still suffer. To bypass this, you must decouple nucleophilicity from basicity.

• The Alpha-Effect: Using Lithium Hydroperoxide (LiOOH) leverages the alpha-effect, making the peroxide anion a vastly superior nucleophile compared to hydroxide, allowing the cleavage to occur rapidly before alpha-deprotonation can take place[2].

• Neutral Coordination: Using Trimethyltin Hydroxide (Me3SnOH) operates under near-neutral conditions, hydrolyzing the ester via a tin-coordinated intermediate rather than brute-force basicity[3].

Q: I am observing a transesterification byproduct instead of the free acid. Why?

A: If you are using methanol or ethanol as a co-solvent with a strong base, the alkoxide ions (methoxide/ethoxide) generated in situ can attack the carbonyl. If you are attempting to hydrolyze a different ester (e.g., an ethyl ester) in methanol, you will observe the methyl ester as a byproduct. Solution: Switch to a non-nucleophilic solvent system like THF/Water or 1,2-dichloroethane (DCE)[4].

Comparative Data: Saponification Conditions

To minimize side reactions, select the appropriate reagent system based on your substrate's sensitivity. The table below summarizes the quantitative performance of various deprotection strategies.

Reagent System	Typical Conditions	Racemization Risk	Yield Profile	Mechanism / Notes
NaOH / MeOH / H₂O	RT, 2–12h	High	Moderate	Brute-force basicity. Prone to transesterification and severe epimerization. Not recommended for 1-Nal.
LiOH / THF / H₂O	RT, 2–12h	Moderate	High	Standard peptide chemistry method. Li⁺ coordinates carbonyl[1]. Risk remains for highly activated alpha-protons.
LiOOH (LiOH + H₂O₂)	RT, 1–4h	Low	High	High nucleophilicity via the alpha-effect allows rapid cleavage before racemization occurs[2].
CaI₂ / NaOH	THF/H₂O, RT, 4–12h	Very Low	Excellent	Green alternative. Ca²⁺ acts as a hydroxide trap, maintaining a low steady-state concentration of base[5].
Me₃SnOH	DCE, 60–80°C, 4–24h	Zero / Very Low	Excellent	Gold standard for sensitive substrates. Operates under neutral conditions[3][4].

Step-by-Step Experimental Protocols

The following protocols are engineered as self-validating systems. By incorporating specific monitoring and quenching steps, you ensure the integrity of the 1-Nal chiral center.

Protocol A: The Gold Standard – Trimethyltin Hydroxide (Me₃SnOH) Mediated Hydrolysis

This method is highly recommended for N-protected 1-Nal-OMe (e.g., Boc-1-Nal-OMe or Fmoc-1-Nal-OMe) where maintaining absolute stereochemical integrity is non-negotiable[3][4].

Materials:

• Substrate: Protected 1-Nal-OMe (1.0 eq)

• Reagent: Trimethyltin hydroxide (Me₃SnOH) (4.0 to 10.0 eq)[4]

• Solvent: Anhydrous 1,2-dichloroethane (DCE)

Step-by-Step Methodology:

• Preparation: In an oven-dried flask under inert atmosphere (Argon/N₂), dissolve the 1-Nal-OMe substrate in anhydrous DCE to achieve a concentration of 0.1 M.

• Reagent Addition: Add Me₃SnOH (4.0 equivalents). Causality note: Me₃SnOH is a mild, neutral reagent; excess equivalents drive the equilibrium without increasing the pH, thereby protecting the alpha-chiral center[4].

• Reaction: Heat the mixture to 60–80°C. Stir continuously.

• Validation (Monitoring): Monitor the reaction via LC-MS every 2 hours. The neutral conditions prevent side-product formation, so the only peaks should be the starting material and the desired acid.

• Quenching & Workup: Once complete, concentrate the reaction mixture under reduced pressure. Dissolve the crude residue in Ethyl Acetate (EtOAc) and wash with 5% aqueous KHSO₄ (3 times) to remove tin byproducts.

• Isolation: Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the enantiopure 1-Nal carboxylic acid.

Protocol B: The Green Alternative – Calcium Iodide (CaI₂) / NaOH Hydrolysis

Organotin compounds are toxic. If environmental or safety constraints prevent the use of Me₃SnOH, this optimized calcium-mediated protocol provides excellent orthogonal ester hydrolysis with minimal epimerization[5].

Materials:

• Substrate: Protected 1-Nal-OMe (1.0 eq)

• Reagents: Calcium Iodide (CaI₂) (2.0 eq), NaOH (1.0 M aqueous solution)

• Solvents: THF / Water (4:1 v/v)

Step-by-Step Methodology:

• Preparation: Dissolve the amino acid ester in the THF/Water mixture (0.2 M).

• Protective Agent Addition: Add CaI₂ (2.0 equivalents) to the solution and stir for 10 minutes. Causality note: The calcium ions coordinate with the ester and act as a slightly soluble hydroxide trap, drastically lowering the effective concentration of free hydroxide ions in solution[5].

• Hydrolysis: Slowly add 1.0 M NaOH (1.5 equivalents) dropwise at room temperature.

• Validation (Monitoring): Monitor by TLC or LC-MS. The reaction typically completes within 4 to 8 hours.

• Workup: Acidify the reaction mixture carefully to pH 3 using 1.0 M HCl at 0°C. Extract the aqueous layer with EtOAc (3 times).

• Isolation: Combine the organic layers, wash with brine, dry over MgSO₄, and concentrate in vacuo.

References

• Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O amelica.org
• 6.
• A Mild and Selective Method for the Hydrolysis of Esters with Trimethyltin Hydroxide researchg
• Efficient Fmoc-Protected Amino Ester Hydrolysis Using Green Calcium(II) Iodide as a Protective Agent nih.gov
• Benchmarking the performance of Trimethyltin hydroxide in specific synthetic transform

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Efficient Fmoc-Protected Amino Ester Hydrolysis Using Green Calcium(II) Iodide as a Protective Agent - PMC [pmc.ncbi.nlm.nih.gov]

Stability of Methyl 2-amino-3-(naphthalen-1-yl)propanoate in aqueous buffers

Technical Support Center: Methyl 2-amino-3-(naphthalen-1-yl)propanoate

Introduction

Methyl 2-amino-3-(naphthalen-1-yl)propanoate is a chiral amino acid ester that serves as a key intermediate in the synthesis of various biologically active molecules and drug candidates.[1] Its structure, featuring a methyl ester, a primary amine, and a hydrophobic naphthalene moiety, presents unique challenges when working with aqueous buffer systems. This guide provides in-depth technical support, troubleshooting advice, and validated protocols to help researchers ensure the stability and integrity of this compound in their experiments. Understanding the factors that govern its stability—primarily pH, temperature, and buffer composition—is critical for obtaining reproducible and accurate results.

Frequently Asked Questions (FAQs)

Q1: What is the primary route of degradation for Methyl 2-amino-3-(naphthalen-1-yl)propanoate in aqueous buffers?

A1: The most significant degradation pathway is the hydrolysis of the methyl ester group to form the corresponding carboxylic acid, 2-amino-3-(naphthalen-1-yl)propanoic acid, and methanol. This reaction is highly dependent on the pH of the solution.

Q2: How does pH affect the stability of the compound?

A2: The stability of the ester is lowest in alkaline (basic) and strongly acidic conditions.

• Alkaline Conditions (pH > 8): Base-catalyzed hydrolysis (saponification) is rapid. The hydroxide ion (OH⁻) directly attacks the carbonyl carbon of the ester, leading to fast degradation.[2][3][4][5]

• Neutral Conditions (pH ≈ 6-8): The compound exhibits its maximum stability in the slightly acidic to neutral pH range. However, hydrolysis still occurs, albeit at a slower rate.

• Acidic Conditions (pH < 4): Acid-catalyzed hydrolysis occurs, where the carbonyl oxygen is protonated, making the carbonyl carbon more susceptible to nucleophilic attack by water.[5]

Q3: Can the type of buffer I use affect the stability of the compound?

A3: Yes. Buffer components can act as catalysts in a process known as general acid-base catalysis.[6][7] For example, buffers containing carboxylate (e.g., acetate) or phosphate species can participate in proton transfer steps that facilitate the hydrolysis of the ester.[4] For sensitive experiments, it is advisable to use buffers with non-nucleophilic components, such as HEPES or MOPS, and to run a preliminary stability check.

Q4: My compound is precipitating when I add it to my aqueous buffer. What's happening?

A4: This is a common issue for hydrophobic compounds like those containing a naphthalene group.[8][9] The phenomenon, often called "crashing out," occurs when the compound's solubility limit is exceeded in the aqueous medium.[8] This is often a problem when a stock solution in an organic solvent (like DMSO or ethanol) is diluted into the buffer.[8][9] See the Troubleshooting section for mitigation strategies.

Q5: What are the recommended storage conditions for a stock solution of this compound?

A5: For long-term stability, stock solutions should be prepared in a dry, aprotic organic solvent (e.g., anhydrous DMSO or ethanol) and stored at -20°C or -80°C. Minimize exposure to moisture to prevent hydrolysis. Commercial suppliers recommend storing the solid compound at 2-8°C.

Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments.

Issue 1: Inconsistent or lower-than-expected results over time.

• Potential Cause: Degradation of the ester via hydrolysis in your aqueous experimental buffer.

• Troubleshooting Steps:

  • Confirm Degradation: Use an analytical method like High-Performance Liquid Chromatography (HPLC) to analyze your sample over time. Look for a decrease in the peak area of the parent compound and the appearance of a new, more polar peak corresponding to the carboxylic acid metabolite.

  • pH Optimization: Determine the pH stability profile of your compound.[8] If possible, adjust your experimental buffer to a pH between 5 and 7, where ester stability is generally highest.

  • Temperature Control: Perform experiments at the lowest practical temperature. Remember that chemical degradation rates often increase with temperature.[10]

  • Prepare Fresh Solutions: Prepare your aqueous solutions of the compound immediately before use to minimize the time it spends in the buffer.

Issue 2: The compound precipitates out of the aqueous buffer during the experiment.

• Potential Cause: Poor aqueous solubility of the naphthalene-containing molecule.

• Troubleshooting Steps:

  • Reduce Final Concentration: The most straightforward solution is to work at a lower final concentration of the compound.[8]

  • Optimize Co-Solvent Percentage: If you are using a stock solution in an organic solvent (e.g., DMSO), minimize the percentage of the organic solvent in the final aqueous solution (typically ≤1%). High concentrations can interfere with biological assays.[8]

  • Use Solubility Enhancers: Consider using excipients to improve solubility. Cyclodextrins are known to encapsulate hydrophobic moieties like naphthalene, increasing their apparent solubility in water.[8]

Diagram: Troubleshooting Workflow for Stability Issues

Caption: Troubleshooting decision tree for stability issues.

Experimental Protocols

Protocol 1: HPLC Method for Stability Analysis

This protocol outlines a general reverse-phase HPLC (RP-HPLC) method to quantify Methyl 2-amino-3-(naphthalen-1-yl)propanoate and its primary degradant.

• Instrumentation: HPLC system with UV detector.

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 90% B

  • 15-17 min: 90% B

  • 17-18 min: 90% to 10% B

  • 18-25 min: 10% B

• Flow Rate: 1.0 mL/min.

• Detection: UV at 220 nm and 280 nm. The naphthalene group provides strong absorbance.

• Analysis: The parent ester will have a longer retention time than the more polar carboxylic acid degradant. Quantify by measuring the peak area at each time point.

Protocol 2: pH-Dependent Stability Study

• Buffer Preparation: Prepare a series of buffers (e.g., citrate, phosphate, borate) at various pH values (e.g., pH 3, 5, 7.4, 9).

• Stock Solution: Prepare a concentrated stock solution of the compound in anhydrous DMSO (e.g., 10 mM).

• Incubation: Dilute the stock solution into each buffer to a final concentration (e.g., 100 µM). Incubate the solutions at a constant temperature (e.g., 25°C or 37°C).

• Time Points: At specified time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot from each solution.

• Quenching: Immediately quench any further degradation by mixing the aliquot with a solution that stops the reaction (e.g., by adding an equal volume of acetonitrile or by acidifying a basic sample).

• Analysis: Analyze all samples using the HPLC method described in Protocol 1.

• Data Presentation: Plot the percentage of the remaining parent compound against time for each pH value.

Data Presentation: Expected Stability Profile

The following table summarizes the expected relative stability based on general principles of ester hydrolysis. Actual rates must be determined experimentally.

pH Value	Buffer System	Expected Relative Stability	Primary Degradation Mechanism
3.0	Citrate	Moderate	Acid-Catalyzed Hydrolysis
5.0	Acetate	High	Minimal Hydrolysis
7.4	Phosphate (PBS)	Moderate to Low	Spontaneous & Base-Catalyzed Hydrolysis
9.0	Borate	Very Low	Base-Catalyzed Hydrolysis (Saponification)

Diagram: Ester Hydrolysis Pathway

Caption: Simplified mechanisms for ester hydrolysis.

References

• The basic hydrolysis of amino acid esters. ResearchGate. Available at: [Link]

• The basic hydrolysis of amino acid esters. R Discovery. Available at: [Link]

• GENERAL ACID-BASE CATALYSIS. Towards a Better Chemical Mechanism via Catalysis. Available at: [Link]

• Metastable Amorphous Dispersions of Hydrophobic Naphthalene Compounds Can Be Formed in Water without Stabilizing Agents via the “Ouzo Effect”. PMC. Available at: [Link]

• General Acid and General Base Catalysis. Journal of Chemical Education. Available at: [Link]

• Basic Hydrolysis of Esters - Saponification. Master Organic Chemistry. Available at: [Link]

• Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Chemistry Steps. Available at: [Link]

• (S)-Methyl 2-amino-3-(naphthalen-1-yl)propanoate hydrochloride. MySkinRecipes. Available at: [Link]

Sources

• 1. (S)-Methyl 2-amino-3-(naphthalen-1-yl)propanoate hydrochloride [myskinrecipes.com]
• 2. researchgate.net [researchgate.net]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 6. people.reed.edu [people.reed.edu]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Metastable Amorphous Dispersions of Hydrophobic Naphthalene Compounds Can Be Formed in Water without Stabilizing Agents via the “Ouzo Effect” - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Top 5 Factors Affecting Chemical Stability - Allan Chemical Corporation | allanchem.com [allanchem.com]

Reference Data & Comparative Studies

1H NMR Interpretation of Methyl 2-amino-3-(naphthalen-1-yl)propanoate: A Comparative Guide to High-Field vs. Benchtop Workflows

Executive Summary & Analytical Context

Methyl 2-amino-3-(naphthalen-1-yl)propanoate (the methyl ester of 1-naphthylalanine) is a critical unnatural amino acid intermediate utilized in the design of peptide-based therapeutics and enzyme inhibitors. Verifying its structural integrity is paramount in drug development workflows.

However, the molecule presents a significant analytical challenge for Nuclear Magnetic Resonance (NMR) spectroscopy. It contains a complex 7-spin aromatic system (the naphthalene ring) and a chiral center at the C2 position, which renders the adjacent C3 methylene protons diastereotopic. This guide objectively compares the performance of High-Field NMR (600 MHz) against Benchtop NMR (60 MHz) for the structural elucidation of this compound, providing researchers with a self-validating protocol for accurate 1H NMR interpretation.

Comparative Workflow: Benchtop vs. High-Field NMR

While high-field spectrometers are the gold standard for resolving complex spin systems, permanent-magnet benchtop NMR systems have emerged as powerful alternatives. For routine chemometric tracking and quantitative analysis, benchtop systems can offer performance comparable to their high-field counterparts[1]. However, for de novo structural verification of complex multiplets, the choice of instrument dictates the resolution of the resulting spectra.

Comparative NMR workflow for structural verification of naphthyl derivatives.

Experimental Protocol & Self-Validating System

To ensure absolute trustworthiness in the spectral data, the following protocol integrates causality (why a step is performed) with a self-validating checkpoint system.

Step 1: Sample Preparation

• Action: Dissolve 15 mg of Methyl 2-amino-3-(naphthalen-1-yl)propanoate in 0.6 mL of deuterated chloroform ( CDCl3​ ) containing 0.03% v/v Tetramethylsilane (TMS).

• Causality: CDCl3​ is selected because it lacks exchangeable protons that would otherwise undergo rapid chemical exchange with the −NH2​ group, which would broaden or entirely obscure the amine signal. The 15 mg concentration ensures an optimal signal-to-noise ratio (SNR) for a rapid 600 MHz acquisition while remaining within the dynamic range of a 60 MHz benchtop receiver.

Step 2: Instrument Tuning, Matching, and Shimming

• Action: Perform automated tuning and matching (ATM) on the 1H channel, followed by 1D gradient shimming (600 MHz) or thermal stabilization and automated shimming (60 MHz).

• Causality: Proper shimming homogenizes the B0​ magnetic field across the sample volume. This is critical to resolve the fine J -couplings (down to 1.5 Hz) of the naphthyl aromatic protons.

Step 3: Acquisition Parameters

• Action: Execute a standard 1D 1H pulse sequence (zg30) with a 30° flip angle, a relaxation delay ( D1​ ) of 2.0 seconds, and 16 scans (600 MHz) or 64 scans (60 MHz).

• Causality: A 30° pulse ensures rapid longitudinal relaxation ( T1​ ) recovery, allowing for a shorter D1​ and faster accumulation. The increased scan count for the benchtop system compensates for its intrinsically lower sensitivity.

Step 4: Processing & Self-Validation Checkpoints

• Action: Apply a 0.3 Hz exponential line-broadening window function, zero-fill to 64k data points, Fourier transform (FT), and manually phase correct.

• Self-Validation Checkpoint 1 (Homogeneity): The TMS signal must be a perfectly symmetrical sharp singlet at exactly 0.00 ppm with a linewidth at half-height (FWHM) of <1.0 Hz (at 600 MHz). If it is asymmetrical, the shimming has failed and must be repeated.

• Self-Validation Checkpoint 2 (Integration Integrity): Set the integral of the sharp −OCH3​ singlet (~3.70 ppm) to exactly 3.00 . Consequently, the total integration of the aromatic region must equal exactly 7.00 , and the aliphatic ABX system must integrate to 3.00 (2H for −CH2​− and 1H for −CH− ). This internal calibration confirms the structural integrity of the molecule and the absence of co-eluting impurities.

Comparative Data Presentation

The table below objectively compares the expected 1H NMR signals and their resolution across the two instrument classes.

Proton Environment	Expected Shift (ppm)	Multiplicity & Coupling	Integration	600 MHz Performance (High-Field)	60 MHz Performance (Benchtop)
−NH2​	~1.60	br s	2H	Distinct broad singlet	Broad baseline hump
−CH2​− ( Hb​ )	~3.25	dd ( J≈14.0,8.0 Hz)	1H	Fully resolved doublet of doublets	Overlapping multiplet
−CH2​− ( Ha​ )	~3.60	dd ( J≈14.0,5.5 Hz)	1H	Fully resolved doublet of doublets	Overlapping multiplet
−OCH3​	~3.70	s	3H	Sharp, distinct singlet	Sharp, distinct singlet
−CH− ( Hx​ )	~3.95	dd ( J≈8.0,5.5 Hz)	1H	Fully resolved doublet of doublets	Broadened multiplet
Ar-H (C2 to C7)	7.35 - 7.90	m	6H	Distinct dt, td, and dd patterns	Unresolved broad multiplet
Ar-H (C8 peri-proton)	~8.10	d ( J≈8.5 Hz)	1H	Clean, highly deshielded doublet	Partially resolved doublet/shoulder

Discussion: The Causality of Field Strength on Resolution

The Aliphatic ABX System

Because the C2 carbon is a chiral center, the two protons on the adjacent C3 methylene group are magnetically inequivalent (diastereotopic). They couple with each other (geminal coupling, JAB​≈14 Hz) and with the C2 methine proton (vicinal coupling, JAX​ and JBX​ ). At 600 MHz, the chemical shift difference ( Δν in Hz) between these protons is vastly larger than the J -coupling constants, resulting in a clean, first-order ABX spectrum. At 60 MHz, the chemical shift dispersion in Hertz is reduced by a factor of 10, leading to a greater degree of signal overlap despite the J -coupling constants remaining field-independent[2]. This causes severe second-order effects ("roofing") and multiplet collapse.

The Naphthyl Aromatic System

The naphthalene ring presents a highly coupled 7-spin system. Notably, the C8 proton (peri-proton) is spatially proximate to the C1 substituent. Due to strong anisotropic ring current effects and steric deshielding, this specific proton appears significantly downfield compared to the rest of the aromatic envelope, typically manifesting as a distinct doublet around 8.08 - 8.10 ppm in naphthylalanine derivatives[3].

While a 600 MHz instrument can easily resolve the individual doublets and triplets of the remaining 6 aromatic protons, a 60 MHz benchtop system will compress these signals into a single, broad multiplet between 7.35 and 7.90 ppm[2].

Conclusion: For routine reaction monitoring, yield calculation, or tracking the −OCH3​ esterification progress, benchtop NMR provides highly efficient, comparable performance to high-field systems[1]. However, for absolute structural verification, identifying stereochemical purity, or resolving the diastereotopic ABX system of Methyl 2-amino-3-(naphthalen-1-yl)propanoate, high-field NMR (≥400 MHz) remains the mandatory analytical choice.

References

• Benchtop versus high field NMR: Comparable performance found for the molecular weight determination of lignin.PubMed (Journal of Pharmaceutical and Biomedical Analysis).
• High-field to Benchtop NMR Spectroscopy - Part 3.Oxford Instruments.
• The Synthesis and Application of Phosphinoferrocenylaminophosphine Ligands for Asymmetric Catalysis.Amazon AWS (Academic Repository).

Sources

• 1. Benchtop versus high field NMR: Comparable performance found for the molecular weight determination of lignin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. High-field to Benchtop NMR Spectroscopy - Part 3 - Oxford Instruments [oxinst.com]
• 3. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]

Comparing Fluorescence Intensity and Photophysics: Tryptophan vs. 1-Naphthylalanine

In peptide engineering, biophysics, and drug development, intrinsic fluorescence serves as a powerful, non-destructive tool for probing protein folding, receptor-ligand interactions, and local microenvironments. While the canonical amino acid Tryptophan (Trp) remains the gold standard for intrinsic protein fluorescence, synthetic non-natural alternatives like 1-Naphthylalanine (1-Nal) offer distinct structural and photophysical advantages.

This guide provides an in-depth, objective comparison of the fluorescence intensities, spectral properties, and practical applications of Trp and 1-Nal, grounded in field-proven experimental methodologies.

Structural Causality and Photophysical Profiles

The photophysical differences between Trp and 1-Nal are directly governed by their side-chain architectures. Trp features an electron-rich indole ring, whereas 1-Nal contains a naphthalene moiety fused to the β-carbon of alanine at the 1-position[1].

• Extended π-Conjugation: The naphthalene ring of 1-Nal possesses a larger π-surface area than the indole ring of Trp. It is also less electron-rich on the face of the ring, which fundamentally alters its electronic transitions[2]. This extended conjugation not only shifts the absorption and emission spectra but also enhances π-π stacking interactions with targets like nucleotides.

• Steric and Hydrophobic Effects: 1-Nal is significantly more hydrophobic and sterically hindered than Trp[1]. The attachment at the 1-position of the naphthyl group creates a bulky profile that can restrict peptide backbone flexibility, driving stronger membrane partitioning or stabilizing specific secondary structures like β-hairpins.

Causality of structural differences on photophysical properties of Trp and 1-Nal.

Quantitative Data Comparison

To effectively design fluorescence-based assays, researchers must account for the specific excitation/emission maxima and molar extinction coefficients (ε) of the chosen fluorophore.

Property	Tryptophan (Trp)	1-Naphthylalanine (1-Nal)
Side Chain Structure	Indole ring	Naphthalene ring
Excitation Max ( λex​ )	~280 nm	~280 - 284 nm
Emission Max ( λem​ )	~340 - 353 nm (highly solvent dependent)	~320 - 340 nm
Extinction Coefficient ( ε )	5,690 M⁻¹ cm⁻¹ (at 280 nm)[2]	3,936 M⁻¹ cm⁻¹ (at 280 nm)[3] to 12,530 M⁻¹ cm⁻¹ (at 284 nm)[2]
Quantum Yield ( Φ )	~0.14 (in water)[4]	Variable (often highly sensitive to local folding)
Hydrophobicity	Moderate	High
Steric Hindrance	Moderate	High (due to 1-position attachment)[1]

Note: Emission maxima and quantum yields are highly sensitive to solvent polarity, local peptide folding states, and adjacent quenching residues (e.g., protonated histidine or disulfide bonds).

Self-Validating Experimental Protocols

To ensure high-fidelity data when comparing the fluorescence intensity or binding kinetics of Trp- vs. 1-Nal-containing peptides, the experimental system must be self-validating. The following protocols integrate internal controls to prevent artifacts such as aggregation-induced quenching.

Protocol 1: Accurate Peptide Quantification via Denaturing UV-Vis Spectroscopy

Causality: In folded peptides, local environments can quench intrinsic fluorescence or alter the absorption spectrum. Denaturing the peptide ensures that the fluorophores are fully solvent-exposed, removing secondary structural artifacts and allowing the accurate application of theoretical molar extinction coefficients[2].

• Preparation: Dissolve the lyophilized peptide in a strongly denaturing buffer (e.g., 5 M Guanidine Hydrochloride (GuHCl) in 10 mM acetate buffer, pH 5.0).

• Blanking: Zero the UV-Vis spectrophotometer using the exact 5 M GuHCl buffer to eliminate background absorbance.

• Measurement: Scan the absorbance from 250 nm to 350 nm.

• Calculation: Determine the concentration using the Beer-Lambert law ( A=εlc ). Use ε280​=5,690 M−1 cm−1 for Trp, or ε284​=12,530 M−1 cm−1 for 1-Nal[2].

Protocol 2: Fluorescence Quenching Assay for Ligand Binding

Causality: As a ligand binds to the peptide, it alters the local dielectric environment or directly stacks with the aromatic rings. This leads to a concentration-dependent quenching of fluorescence intensity, which can be mathematically modeled to determine binding affinity[2].

• Baseline Establishment: Prepare a 40 μM solution of the peptide in a physiological buffer. Excite the sample at 297 nm (this specific wavelength selectively excites Trp/Nal while minimizing background absorption from other components) and record the baseline emission spectrum (310–400 nm)[2].

• Titration: Sequentially add increasing concentrations of the target ligand (e.g., 0 to 5 mM).

• Equilibration: Allow 3 minutes of mixing per addition to ensure thermodynamic equilibrium.

• Data Extraction: Plot the change in fluorescence intensity ( ΔI ) at the emission maximum against ligand concentration.

• Validation: Fit the data to a 1:1 binding isotherm to extract the dissociation constant ( Kd​ ). Self-Validation Step: If the fit residuals are non-random, investigate potential peptide aggregation using Circular Dichroism (CD) or proton NMR[2].

Experimental workflow for quantifying binding affinity via fluorescence quenching.

Strategic Selection in Drug Development

When should a researcher choose 1-Nal over Trp?

• Enhanced Stacking & Nucleotide Recognition: 1-Nal's larger π-surface area makes it superior for probing interactions with electron-deficient aromatic systems or nucleobases. For example, replacing Trp with 1-Nal in β-hairpin receptors has been shown to modulate adenine (ATP) binding affinities due to altered π-π stacking dynamics[2].

• Proteolytic Stability & Hydrophobicity: In cell-penetrating peptides or antimicrobial peptides, replacing Trp with 1-Nal increases hydrophobicity and resistance to enzymatic degradation. This often enhances membrane permeability and extends the biological half-life of the therapeutic agent.

• Conformational Restriction: The bulky nature of the 1-naphthyl group introduces severe steric hindrance compared to the canonical indole ring[1]. This steric bulk can be leveraged to restrict rotational freedom, locking peptides into specific, highly potent bioactive conformations.

References

• LifeTein Peptide Blog. "Unusual Amino Acids: Naphthylalanine." LifeTein. Available at:[Link]

• The Journal of Organic Chemistry - ACS Publications. "The Recognition of Nucleotides with Μodel β-Hairpin Receptors: Investigation of Critical Contacts and Nucleotide Selectivity." J. Org. Chem. Available at:[Link]

• PMC - NIH. "A Modular Customizable Ligand-Conjugate (LC) System Targeting Ghrelin O-Acyltransferase." Molecules. Available at:[Link]

• PMC - NIH. "End-to-end distance distributions and intrachain diffusion constants in unfolded polypeptide chains indicate intramolecular hydrogen bond formation." Proc Natl Acad Sci U S A. Available at:[Link]

Sources

• 1. lifetein.com [lifetein.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A Modular Customizable Ligand-Conjugate (LC) System Targeting Ghrelin O-Acyltransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. End-to-end distance distributions and intrachain diffusion constants in unfolded polypeptide chains indicate intramolecular hydrogen bond formation - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to IR Spectra Analysis: Differentiating Amino Acids and Their Methyl Esters

This guide provides an in-depth comparative analysis of the Fourier-Transform Infrared (FTIR) spectra of amino acids and their corresponding methyl esters. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of spectral bands to explain the underlying chemical transformations and their spectroscopic consequences. We will explore the causal relationships behind experimental choices, provide self-validating protocols, and ground all claims in authoritative references.

Introduction: The "Why" of Esterification

Amino acids, the fundamental building blocks of proteins, typically exist as zwitterions—molecules carrying both a positive (ammonium, -NH₃⁺) and a negative (carboxylate, -COO⁻) charge. This dual-charge nature results in strong intermolecular forces, making them high-melting, crystalline solids that are often challenging to work with in organic solvents or in subsequent reactions like peptide coupling.

Esterification of the carboxylic acid moiety to a methyl ester (-COOCH₃) is a common strategy to "protect" this functional group, eliminate the negative charge, and increase solubility in organic media. Monitoring this transformation is critical to ensure complete reaction and purity of the product. FTIR spectroscopy is an ideal tool for this purpose: it is rapid, non-destructive, and exquisitely sensitive to changes in key functional groups. This guide will illuminate the distinct spectral "fingerprints" of the starting amino acid and the resulting methyl ester, providing a clear roadmap for reaction analysis.

Section 1: The Spectroscopic Signature of the Starting Material: The Zwitterionic Amino Acid

In their solid state or in neutral aqueous solution, amino acids adopt a zwitterionic form. The IR spectrum of a typical amino acid is dominated by the vibrational modes of the ammonium (-NH₃⁺) and carboxylate (-COO⁻) groups, rather than the non-ionized amine (-NH₂) and carboxylic acid (-COOH) forms.

Key Vibrational Modes of a Zwitterionic Amino Acid:

• N-H Stretching (Ammonium, -NH₃⁺): A very broad and strong absorption band is observed in the region of 3200-2500 cm⁻¹. This broadness is a hallmark of the extensive hydrogen bonding network established by the charged -NH₃⁺ group.[1][2]

• C-H Stretching (Aliphatic): Sharp, weaker bands typically appear just below 3000 cm⁻¹ (~2900 cm⁻¹), corresponding to the sp³ C-H bonds of the amino acid backbone and side chain.[3]

• Asymmetric Carboxylate Stretching (-COO⁻): A strong, sharp band appears between 1600-1560 cm⁻¹. This is one of the most prominent peaks in the spectrum and is a definitive indicator of the deprotonated carboxyl group.[4]

• Symmetric Carboxylate Stretching (-COO⁻): Another strong, sharp band is found near 1400 cm⁻¹. The presence and clear separation of both the asymmetric and symmetric stretches are characteristic of the carboxylate anion.

The absence of a typical C=O stretch around 1700 cm⁻¹ and the lack of a sharp, distinct O-H stretch from a carboxylic acid group are crucial indicators that the amino acid exists in its zwitterionic form.

Section 2: The Transformation: From Zwitterion to Methyl Ester Hydrochloride

A common and efficient method for the esterification of amino acids involves reacting the amino acid with methanol in the presence of a catalyst, such as trimethylchlorosilane (TMSCl) or thionyl chloride.[5] These methods are advantageous due to their mild conditions and simple workup procedures.[5] The reaction converts the carboxylate group into a methyl ester. Crucially, the acidic conditions ensure the amino group remains protonated, yielding the amino acid methyl ester hydrochloride salt as the final product.

Experimental Workflow: Synthesis and Analysis

The logical flow from starting material to final analysis is a critical, self-validating process. Each step confirms the success of the previous one.

Caption: Workflow for the synthesis and FTIR quality control of amino acid methyl esters.

Section 3: Comparative Analysis: The IR Spectrum of an Amino Acid Methyl Ester

The successful conversion of an amino acid to its methyl ester hydrochloride results in a dramatic and easily identifiable shift in the IR spectrum. The new product has a distinct spectroscopic "fingerprint."

Key Spectral Changes Upon Esterification:

• Appearance of the Ester Carbonyl (C=O) Stretch: This is the most telling sign of a successful reaction. A new, very strong, and sharp absorption band appears in the range of 1755-1735 cm⁻¹ .[3][6] Its intensity often makes it the most prominent peak in the entire spectrum.[7]

• Appearance of Ester C-O Stretches: Esters exhibit two characteristic C-O stretching vibrations.[6]

  • An asymmetric C-C-O stretch, which is strong and appears from 1210-1160 cm⁻¹ .[6]

  • A symmetric O-C-C stretch, which is also strong and appears from 1150-1000 cm⁻¹ .

• Disappearance of Carboxylate (-COO⁻) Bands: The two strong bands corresponding to the asymmetric (~1600-1560 cm⁻¹) and symmetric (~1400 cm⁻¹) carboxylate stretches completely disappear. Their absence confirms the conversion of the carboxylate group.

• Persistence of the Ammonium (-NH₃⁺) Band: Because the product is the hydrochloride salt, the amino group remains protonated as -NH₃⁺. Therefore, the broad, strong absorption from 3200-2500 cm⁻¹ due to N-H stretching and hydrogen bonding remains a key feature of the spectrum.

Visualizing the Functional Group Transformation

The core chemical change is the conversion of the carboxylate into an ester while the ammonium group persists.

Caption: Key functional group and IR signature changes during esterification.

Section 4: Data-Driven Comparison: A Case Study of L-Phenylalanine

To illustrate these principles, let's compare the characteristic IR absorption frequencies for L-Phenylalanine and its corresponding methyl ester hydrochloride salt.

Vibrational Mode	Functional Group	L-Phenylalanine (Zwitterion)	L-Phenylalanine Methyl Ester HCl	Interpretation of Change
N-H Stretch	Ammonium (-NH₃⁺)	~3100-2600 cm⁻¹ (very broad, strong)	~3100-2600 cm⁻¹ (very broad, strong)	No significant change. The amine group remains protonated in the hydrochloride salt product.
C-H Stretch (Aromatic)	Phenyl Ring	~3030 cm⁻¹ (weak-medium)	~3030 cm⁻¹ (weak-medium)	No change. The side chain is unaffected by the reaction.
C-H Stretch (Aliphatic)	-CH, -CH₂	~2960 cm⁻¹ (weak-medium)	~2960 cm⁻¹ (weak-medium)	No change. The backbone C-H bonds are unaffected.
Carbonyl Stretch	Ester (-COOCH₃)	Absent	~1745 cm⁻¹ (very strong, sharp)	Key Indicator. Appearance of this peak confirms ester formation.[3][6]
N-H Bend / C=C Stretch	Ammonium (-NH₃⁺) / Phenyl	~1600-1580 cm⁻¹	~1600-1580 cm⁻¹	Overlap of N-H bend and aromatic C=C stretch.
Asymmetric Stretch	Carboxylate (-COO⁻)	~1580 cm⁻¹ (strong, sharp)	Absent	Key Indicator. Disappearance confirms reaction of the carboxylate group.
Symmetric Stretch	Carboxylate (-COO⁻)	~1410 cm⁻¹ (strong, sharp)	Absent	Key Indicator. Disappearance confirms reaction of the carboxylate group.
C-O Stretches	Ester (-COOCH₃)	Absent	~1220 cm⁻¹ & ~1130 cm⁻¹ (strong)	Key Indicator. Appearance of these two C-O stretches confirms ester formation.[6]

Note: The exact positions can vary slightly based on the specific amino acid, sample preparation, and instrument.

Section 5: Experimental Protocols

Trustworthy data begins with robust and reproducible protocols. The following methods are standard for the synthesis and analysis discussed in this guide.

Protocol 1: Synthesis of Amino Acid Methyl Ester Hydrochlorides

This protocol is adapted from a convenient and high-yield method using trimethylchlorosilane.[5]

Materials:

• Amino Acid (1.0 eq)

• Anhydrous Methanol

• Trimethylchlorosilane (TMSCl) (2.0 eq)

• Round bottom flask with magnetic stir bar

• Ice bath

Procedure:

• Suspend the amino acid (e.g., 0.1 mol) in anhydrous methanol (100 mL) in a round bottom flask and cool the mixture in an ice bath.

• While stirring, slowly add trimethylchlorosilane (0.2 mol) to the suspension. The TMSCl reacts exothermically with methanol to generate HCl in situ, which acts as the catalyst.

• Remove the flask from the ice bath and allow it to warm to room temperature.

• Stir the resulting solution or suspension at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC) until the starting amino acid spot has disappeared.

• Upon completion, concentrate the reaction mixture using a rotary evaporator to remove the methanol and excess HCl.

• The resulting white solid is the crude amino acid methyl ester hydrochloride, which can be used for FTIR analysis or purified further by recrystallization if necessary.

Protocol 2: FTIR Analysis using Attenuated Total Reflectance (ATR)

ATR is a modern, rapid technique that requires minimal sample preparation.

Equipment:

• FTIR Spectrometer equipped with an ATR accessory (e.g., with a diamond crystal).

Procedure:

• Background Scan: Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and a lint-free tissue. Record a background spectrum of the empty, clean crystal. This is crucial to subtract the spectral contributions of the atmosphere (CO₂ and H₂O).

• Sample Application: Place a small amount of the solid amino acid (or the synthesized methyl ester) onto the center of the ATR crystal.

• Apply Pressure: Use the instrument's pressure clamp to ensure firm and even contact between the solid sample and the crystal surface. Consistent pressure is key for reproducible results.

• Data Acquisition: Collect the sample spectrum. Typical parameters include:

  • Spectral Range: 4000-400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Scans: 16-64 scans (more scans improve the signal-to-noise ratio).[4]

• Data Analysis: The resulting spectrum should be automatically ratioed against the background. Analyze the key regions (3200-2500 cm⁻¹, 1800-1700 cm⁻¹, 1600-1400 cm⁻¹, 1300-1000 cm⁻¹) as detailed in this guide.

• Cleaning: Thoroughly clean the ATR crystal before analyzing the next sample.

Conclusion

FTIR spectroscopy offers a powerful and definitive method for monitoring the esterification of amino acids. The transition from a zwitterionic starting material to an amino acid methyl ester hydrochloride is marked by a clear and unambiguous set of spectral changes. By focusing on the disappearance of the characteristic carboxylate (-COO⁻) bands near 1600 and 1400 cm⁻¹ and the concurrent appearance of a strong ester carbonyl (C=O) band around 1740 cm⁻¹ and C-O stretches between 1300-1000 cm⁻¹, a researcher can rapidly and confidently assess the outcome of the reaction. This comparative approach, grounded in the fundamental principles of molecular vibrations, provides a robust framework for quality control and reaction analysis in synthetic chemistry and drug development.

References

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• Smith, B. C. (2018). The C=O Bond, Part VI: Esters and the Rule of Three. Spectroscopy Online, 33(7). Retrieved from [Link]

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• Reddy, V. G., et al. (2008). A Convenient Synthesis of Amino Acid Methyl Esters. Molecules, 13(5), 1040-1046. Retrieved from [Link]

• Pampaloni, G., et al. (2017). The reactions of α-amino acids and α-amino acid esters with high valent transition metal halides. RSC Advances, 7(12), 7058-7073. Retrieved from [Link]

• Ashenhurst, J. (2016). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Master Organic Chemistry. Retrieved from [Link]

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• Oh, H. B., et al. (2006). A systematic and efficient method to estimate the vibrational frequencies of linear peptide and protein ions with any amino acid sequence for the calculation of Rice-Ramsperger-Kassel-Marcus rate constant. Journal of the American Society for Mass Spectrometry, 17(12), 1749-1757. Retrieved from [Link]

• Riyazuddeen, et al. (2025). FTIR spectroscopic studies with thermo acoustical parameters in binary and ternary liquid mixtures of amino acid and saccharide in aqueous medium. Scientific Reports, 15(1), 1-18. Retrieved from [Link]

• Chemistry Steps. (2025). Interpreting IR Spectra. Retrieved from [Link]

• IntechOpen. (2025). Fourier Transform Infrared (FTIR) Spectroscopy of Biomolecules. Retrieved from [Link]

• Roy, A., et al. (2013). A study of aliphatic amino acids using simulated vibrational circular dichroism and Raman optical activity spectra. arXiv. Retrieved from [Link]

• Ali, M. A. (2013). Experimental and Computational Vibration Study of Amino Acids. International Letters of Chemistry, Physics and Astronomy, 10(1), 1-17. Retrieved from [Link]

• Humphrey, J. M., & Chamberlin, A. R. (1997). Synthesis of N-Alkyl Amino Acids. In Biopolymers (Vol. 4, pp. 229-301). Wiley-VCH.

• e-PG Pathshala. (n.d.). Characteristic vibrational frequencies of functional groups. Retrieved from [Link]

• Denisov, G. S., et al. (1991). Stretching Vibrations of Amino Group and Inter/Intramolecular Hydrogen Bond in Anilines. Croatica Chemica Acta, 65(1), 89-100. Retrieved from [Link]

• Google Patents. (2011). US8039662B2 - Process for the preparation of amino acid methyl esters.

• Taylor & Francis Online. (2006). PREPARATION OF METHYL ESTER DERIVATIVES OF AMINO ACIDS BEARING HYDROLYSABLE N-PROTECTION. Organic Preparations and Procedures International, 38(4), 400-404. Retrieved from [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Methyl 2-amino-3-(naphthalen-1-yl)propanoate

This guide provides an in-depth, procedural framework for the safe and compliant disposal of Methyl 2-amino-3-(naphthalen-1-yl)propanoate. As researchers, scientists, and drug development professionals, our commitment to safety and environmental stewardship extends beyond the bench. The proper management of chemical waste is not merely a regulatory hurdle; it is a fundamental aspect of responsible scientific practice. This document is structured to provide not just a set of instructions, but a clear understanding of the principles behind each step, ensuring a culture of safety and compliance in your laboratory.

Hazard Identification and Risk Assessment

Before any disposal protocol can be established, a thorough understanding of the chemical's intrinsic hazards is paramount. While a specific Safety Data Sheet (SDS) for every novel compound may not always be readily available, a risk assessment can be conducted by examining its structural components and the known hazards of analogous compounds.

Methyl 2-amino-3-(naphthalen-1-yl)propanoate is comprised of three key functional groups: a methyl ester, an amino group, and a naphthalene ring.

• Naphthalene Moiety: Naphthalene and its derivatives are classified as hazardous substances by the Environmental Protection Agency (EPA)[1]. They are known to be toxic to aquatic life with long-lasting effects[2]. Therefore, this compound must be treated as an environmental hazard, and direct release to the sewer system is strictly prohibited.

• Amino Acid Ester: While many amino acids are benign, certain derivatives can possess biological activity and may act as irritants. The hydrochloride salt form of this compound is associated with hazard statements indicating it is harmful if swallowed, and causes skin and eye irritation.

• Solid Form: The compound is typically a solid, meaning the primary exposure risks during handling and disposal are inhalation of dust and skin contact.

Given these characteristics, Methyl 2-amino-3-(naphthalen-1-yl)propanoate should be handled as a hazardous chemical waste.

Regulatory Framework: Adherence to EPA and OSHA Standards

The disposal of chemical waste is not at the discretion of the individual researcher but is governed by stringent federal and local regulations.

• Environmental Protection Agency (EPA): The EPA, under the Resource Conservation and Recovery Act (RCRA), regulates the management of hazardous waste from its point of generation to its final disposal[3][4]. This "cradle-to-grave" oversight ensures that hazardous materials are handled in a manner that protects human health and the environment.

• Occupational Safety and Health Administration (OSHA): OSHA's standard for Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450) mandates the development of a Chemical Hygiene Plan (CHP) for all laboratories[5][6][7]. This plan must outline specific procedures for the safe handling and disposal of hazardous chemicals. All disposal activities for Methyl 2-amino-3-(naphthalen-1-yl)propanoate must be in accordance with your institution's established CHP.

Personal Protective Equipment (PPE): Your First Line of Defense

Prior to handling any chemical waste, including Methyl 2-amino-3-(naphthalen-1-yl)propanoate, the appropriate PPE must be worn to minimize exposure.

PPE Component	Specification	Rationale
Eye Protection	ANSI Z87.1-compliant safety glasses with side shields or chemical splash goggles.	Protects against accidental splashes of solutions containing the compound or airborne dust particles.
Hand Protection	Nitrile gloves.	Provides a barrier against skin contact. Check for any signs of degradation and change gloves frequently.
Body Protection	A standard laboratory coat.	Protects skin and personal clothing from contamination.
Respiratory Protection	Generally not required if handled in a well-ventilated area or a fume hood. If there is a risk of generating significant dust, consult your institution's safety officer about the need for a respirator.	Prevents inhalation of fine particles of the compound.

This table is a general guideline. Always refer to your institution's specific PPE requirements.[8]

Step-by-Step Disposal Protocol

The following protocol provides a systematic approach to the safe disposal of Methyl 2-amino-3-(naphthalen-1-yl)propanoate waste.

Step 1: Container Selection and Compatibility

The choice of a waste container is critical to prevent leaks and reactions.

• Action: Select a chemically compatible container with a tight-fitting screw cap. For solid waste, a high-density polyethylene (HDPE) container is a suitable choice. For solutions, plastic containers are often preferred over glass to minimize the risk of breakage.[3]

• Causality: The container must not react with or be degraded by the waste it holds. A secure cap is essential to prevent the release of vapors and to avoid spills.[9][10]

Step 2: Waste Labeling

Proper labeling is a regulatory requirement and is crucial for the safety of everyone in the laboratory and for the waste disposal personnel.

• Action: As soon as the first particle of waste enters the container, affix a hazardous waste tag. The label must include:

  • The words "Hazardous Waste"[3][11].

  • The full chemical name: "Methyl 2-amino-3-(naphthalen-1-yl)propanoate" (no abbreviations or chemical formulas)[3][11].

  • The approximate quantity of the waste.

  • The date of generation (the date the first waste was added)[3].

  • The principal investigator's name and laboratory location[3].

  • Relevant hazard pictograms (e.g., harmful, environmental hazard)[3].

• Causality: Accurate labeling ensures that the waste is handled, segregated, and disposed of correctly, preventing accidental mixing of incompatible chemicals and ensuring compliance with EPA and Department of Transportation (DOT) regulations.

Step 3: Waste Accumulation and Storage

Waste must be stored in a designated and controlled area.

• Action: Store the labeled waste container in a designated "Satellite Accumulation Area" (SAA) within the laboratory, at or near the point of generation[9][11][12]. The container must be kept closed at all times except when adding waste[11].

• Causality: The SAA concept ensures that hazardous waste is kept in a controlled environment under the supervision of laboratory personnel, minimizing the risk of spills and unauthorized access. Keeping containers closed prevents the release of potentially harmful vapors and reduces the risk of spills.

Step 4: Waste Segregation

Never mix different waste streams unless you are certain of their compatibility.

• Action: Store the waste container for Methyl 2-amino-3-(naphthalen-1-yl)propanoate separately from other chemical waste streams. Specifically, keep it segregated from strong acids, bases, and oxidizers.[9]

• Causality: Incompatible chemicals can react violently, produce toxic gases, or generate heat and pressure if mixed. Segregation is a fundamental principle of safe chemical storage and waste management.[13]

Step 5: Arranging for Disposal

Laboratory-generated hazardous waste must be disposed of through a licensed and approved channel.

• Action: Once the waste container is full (typically around 90% capacity to allow for expansion), or if it has been in storage for an extended period (check your institution's policy, often one year for partially filled containers in an SAA), contact your institution's Environmental Health and Safety (EHS) department to arrange for a pickup[3][9][12].

• Causality: EHS departments are trained and equipped to handle the consolidation, transportation, and ultimate disposal of hazardous waste in compliance with all regulations. This ensures the waste is treated or disposed of at a licensed Treatment, Storage, and Disposal Facility (TSDF).

Under no circumstances should Methyl 2-amino-3-(naphthalen-1-yl)propanoate or its containers be disposed of in the regular trash or poured down the drain. [3][4][14]

Spill and Emergency Procedures

In the event of a spill, a prompt and appropriate response is crucial.

• Alert Personnel: Immediately alert others in the vicinity.

• Assess the Spill: Determine the extent and nature of the spill. For small spills of solid material that you are trained to handle, proceed with cleanup. For large or volatile spills, evacuate the area and contact your institution's emergency response team.

• Cleanup (for small, manageable spills):

  • Wear the appropriate PPE.

  • Carefully sweep up the solid material and place it in a labeled hazardous waste container.

  • Clean the spill area with an appropriate solvent (e.g., soap and water), and collect the cleaning materials as hazardous waste.

• Reporting: Report all spills to your laboratory supervisor and EHS department, in accordance with your institution's policy.

Disposal Decision Workflow

The following diagram illustrates the logical flow for the proper disposal of Methyl 2-amino-3-(naphthalen-1-yl)propanoate.

Caption: Decision workflow for the disposal of Methyl 2-amino-3-(naphthalen-1-yl)propanoate.

References

• University of Canterbury. (n.d.). Laboratory Chemical Waste Handling and Disposal Guidelines.
• Occupational Safety and Health Administration. (n.d.). Laboratory Safety Guidance.
• MasterControl. (n.d.). 29 CFR 1910.1450 — OSHA Laboratory Standard.
• ASPR. (n.d.). OSHA Standards for Biological Laboratories.
• Office of Clinical and Research Safety. (n.d.). The Laboratory Standard.
• Goodway. (2025, November 13). OSHA Lab Safety Equipment: Requirements & Compliance Guide.
• Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines. Retrieved from Central Washington University website.
• University of Pennsylvania EHRS. (2003, February 15). LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES.
• Environmental Health and Safety. (n.d.). How to Dispose of Chemical Waste. Retrieved from Case Western Reserve University website.
• American Chemical Society. (n.d.). Hazardous Waste and Disposal.
• Triumvirate Environmental. (2026, February 3). Chemical Waste Disposal Guidelines for Educational Facilities.
• Lab Manager. (2024, December 31). Proper Drain Disposal of Chemicals: Guidelines and Best Practices.
• ChemicalBook. (2025, October 14). (S)-Methyl 2-amino-3-(naphthalen-1-yl)propanoate HCl | 63024-25-9.
• Goodway. (2022, April 15). The Complete Beginners Guide to Chemical Disposal | Just Venting.
• Columbia University Research. (n.d.). Hazardous Chemical Waste Management Guidelines.
• MilliporeSigma. (n.d.). (R)-Methyl 2-amino-3-(naphthalen-1-yl)propanoate hydrochloride.
• MilliporeSigma. (n.d.). methyl (2S)-2-amino-3-(naphthalen-1-yl)propanoate | 119357-91-4.
• Sigma-Aldrich. (n.d.). methyl (2S)-2-amino-3-(naphthalen-1-yl)propanoate | 119357-91-4.
• Triumvirate Environmental. (n.d.). How to Properly Manage Hazardous Waste Under EPA Regulations.
• MySkinRecipes. (n.d.). (S)-Methyl 2-amino-3-(naphthalen-1-yl)propanoate hydrochloride.
• Thermo Fisher Scientific. (2010, November 24). SAFETY DATA SHEET.
• ChemicalBook. (n.d.). (S)-Methyl 2-amino-3-(naphthalen-1-yl)propanoate HCl.
• Fisher Scientific. (2009, November 17). SAFETY DATA SHEET.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET.
• Carl ROTH. (n.d.). Safety Data Sheet: Amino acid.
• University of New Orleans. (n.d.). P-Listed Chemicals & Hazardous Wastes.
• Carl ROTH. (n.d.). Safety Data Sheet: Amino acid.
• NEB. (2024, December 2). Safety Data Sheet for Amino Acid Mixture (N6843) EUE.
• University of Wisconsin-Madison. (2022, June 6). Appendix A Disposal Procedures by Chemical.
• ATSDR. (n.d.). Toxicological Profile for Naphthalene, 1-Methylnaphthalene, and 2-Methylnaphthalene.
• Agilent. (n.d.). Amino Acid Standard - 250 pmol per ul in 0.1 N HCL Solution - SAFETY DATA SHEET.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET.
• Eurogentec. (2021, March 19). Safety Data Sheet (SDS).
• US EPA. (n.d.). Land Disposal Restrictions - List Details - SRS.

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Personal protective equipment for handling Methyl 2-amino-3-(naphthalen-1-yl)propanoate

Comprehensive Safety & Handling Guide: Methyl 2-amino-3-(naphthalen-1-yl)propanoate

As a Senior Application Scientist, this guide provides essential, field-proven directives for the safe handling, use, and disposal of Methyl 2-amino-3-(naphthalen-1-yl)propanoate. This document moves beyond a simple checklist to instill a deep understanding of the why behind each safety protocol, ensuring a self-validating system of laboratory safety. Our commitment is to provide value beyond the product, building trust and becoming your preferred source for critical operational information.

Hazard Profile & Risk Assessment

Primary Hazards:

• Harmful if Swallowed (H302): Ingestion can lead to adverse health effects.[1][2]

• Skin Irritation (H315): Direct contact with the solid or solutions can cause skin irritation.[1][2]

• Serious Eye Irritation (H319): The powder is a significant irritant to the eyes, potentially causing serious damage.[1][2]

• Respiratory Irritation (H335): Inhalation of the fine dust can irritate the respiratory tract.[1][2]

Given its physical form as a powder, the primary routes of exposure are inhalation of airborne dust and direct contact with skin and eyes.[3] Therefore, all handling procedures must be designed to minimize dust generation and prevent direct contact.

Personal Protective Equipment (PPE): The Last Line of Defense

While engineering controls like fume hoods are primary, robust PPE is non-negotiable. The selection of PPE must be tailored to the specific task and potential for exposure.[3][4]

PPE Selection Framework

The following diagram outlines the decision-making process for selecting appropriate PPE based on the handling task.

Caption: PPE selection workflow based on task-specific risk assessment.

Detailed PPE Specifications

Protection Type	Specification	Rationale & Expert Insight
Eye/Face Protection	Chemical safety goggles (ANSI Z87.1 / EN166). A face shield worn over goggles for large-scale transfers.[5][6]	Standard safety glasses do not provide a seal and are insufficient. Goggles are essential to protect against fine dust and splashes.[5] A face shield provides an additional barrier during procedures with a high risk of splashing or aerosolization.
Hand Protection	Nitrile or neoprene gloves.[5]	These materials offer good chemical resistance for this class of compound. Always check gloves for tears or punctures before use. For extended work, consider double-gloving. Contaminated gloves should be removed and replaced immediately.[7]
Respiratory Protection	For small-scale weighing in a ventilated enclosure, a well-fitted N95 or FFP2 disposable respirator may suffice. For larger quantities or in areas with less effective ventilation, a half-mask or full-face respirator with P100/FFP3 particulate filters is required.[3][5]	The primary inhalation hazard is airborne particulate matter. The level of respiratory protection must match the potential for dust generation.[3] Air-purifying respirators rely on a proper seal; users must be fit-tested.
Body Protection	A buttoned lab coat is mandatory. For large-scale operations, a chemical-resistant apron or coverall should be worn over the lab coat.[6]	Protects skin from accidental spills. Footwear must be closed-toe and cover the entire foot; perforated shoes or sandals are prohibited.[7]

Operational Plan: Step-by-Step Handling Protocols

Adherence to a strict, step-by-step protocol is critical for minimizing exposure.

Protocol 1: Weighing and Transfer of Solid Powder

• Preparation: Designate a specific area for handling the solid, preferably within a chemical fume hood or a ventilated balance enclosure. Ensure the spill kit is accessible.

• Don PPE: Put on all required PPE as determined by your risk assessment (see table above). At a minimum, this includes a lab coat, nitrile gloves, and chemical safety goggles.

• Tare Container: Place a clean, tared weigh boat or receiving vessel on the analytical balance.

• Transfer: Carefully use a spatula to transfer the desired amount of Methyl 2-amino-3-(naphthalen-1-yl)propanoate from the stock bottle to the weigh boat. Perform this action slowly and close to the surface to minimize dust generation.

• Clean-up: After transfer, gently tap the spatula on the inside of the stock bottle to dislodge any remaining powder. Securely cap the stock bottle.

• Decontamination: Wipe the spatula and any surfaces with a damp cloth or towel to collect any residual dust. Dispose of the cleaning material as chemical waste.

• Doff PPE: Remove PPE in the correct order (gloves first), avoiding contact with the contaminated exterior. Wash hands thoroughly with soap and water.

Protocol 2: Preparation of Solutions

• Preparation: All solution preparations should occur within a chemical fume hood.

• Don PPE: Wear a lab coat, nitrile gloves, and chemical safety goggles.

• Solvent Addition: Place the vessel containing the pre-weighed solid into the fume hood. Slowly add the desired solvent, directing the stream to the side of the vessel to avoid splashing the powder.

• Dissolution: Mix the solution using a magnetic stirrer or gentle swirling. Do not use methods that may cause aerosolization (e.g., vigorous shaking without a sealed cap) until the solid is fully dissolved.

• Storage: Once dissolved, cap and label the container with the chemical name, concentration, date, and your initials.

Emergency & Disposal Plan

Preparedness is key to mitigating the impact of an accidental release or exposure.[8]

Emergency Procedures for Accidental Exposure

Exposure Type	Immediate Action Protocol
Skin Contact	1. Immediately remove any contaminated clothing.[9] 2. Flush the affected area with copious amounts of water for at least 15 minutes. Use a safety shower for large-area contact.[9][10] 3. Seek medical attention if irritation persists.[9]
Eye Contact	1. Immediately flush eyes with water for at least 15 minutes at an eyewash station.[10] 2. Forcibly hold eyelids open to ensure thorough rinsing.[8][10] 3. Remove contact lenses if present and easy to do so.[11] 4. Seek immediate medical attention.[10]
Inhalation	1. Immediately move the affected person to fresh air.[2] 2. If breathing is difficult, provide oxygen. If not breathing, begin artificial respiration, but only if you are trained to do so. 3. Seek immediate medical attention.
Ingestion	1. Rinse the mouth thoroughly with water. Do NOT induce vomiting. 2. If the person is conscious, have them drink one or two glasses of water. 3. Seek immediate medical attention and provide the SDS or product label if possible.[9]

Spill Response Protocol

The ability of laboratory staff to safely manage a spill depends on the size and hazard level of the material.[10] Only trained personnel should attempt to clean up chemical spills.[4]

Caption: Decision and action workflow for chemical spill response.

Small Spill (<5g, contained):

• Alert & Secure: Alert others in the lab and restrict access to the area.

• PPE: Don, at minimum, a half-mask respirator with particulate filters, chemical goggles, a lab coat, and double nitrile gloves.

• Contain & Clean: Gently cover the spill with an inert absorbent material like vermiculite or sand to prevent it from becoming airborne.[10] Do not use water.[10]

• Collect: Carefully sweep the material into a designated, compatible waste container.[12]

• Decontaminate: Wipe the spill area with a damp cloth, then clean with soap and water.

• Dispose: Seal and label the waste container and dispose of it through your institution's hazardous waste program.[11]

Large Spill (>5g or uncontained):

• Evacuate: Immediately evacuate the laboratory, closing all doors behind you.[8]

• Alert: Activate the nearest fire alarm and notify your institution's emergency response team or call 911.[8]

• Report: Provide responders with the chemical name, location of the spill, and any other relevant information.

• Do Not Re-enter: Wait for trained emergency personnel to handle the cleanup.[10]

Disposal Plan

All waste containing Methyl 2-amino-3-(naphthalen-1-yl)propanoate, including grossly contaminated PPE, spill cleanup materials, and empty containers, must be treated as chemical waste.

• Segregation: Collect all solid and liquid waste in separate, clearly labeled, and sealed containers.

• Labeling: The label must include "Hazardous Waste," the full chemical name, and associated hazards (Irritant, Harmful).

• Disposal: Arrange for pickup and disposal through your institution's Environmental Health & Safety (EHS) office or a licensed chemical waste contractor.[11][13] Do not discharge this material into sewers or waterways.

References

• PPE for Powder Handling: Support Operators Effectively. Dust Arrest. Available from: [Link]

• Recommended PPE to handle chemicals. Bernardo Ecenarro - BESA. Available from: [Link]

• The importance of Personal Protective Equipment in the handling of chemicals. Labs Contor. Available from: [Link]

• 10 Different Types Of PPE In The Chemical Industry. Safety Hub. Available from: [Link]

• Personal Protective Equipment. United States Environmental Protection Agency (US EPA). Available from: [Link]

• Chemical Spills - Emergency Management. Florida State University. Available from: [Link]

• Hazardous Material Spill - Emergency Information. Columbia University. Available from: [Link]

• Spill/Emergency Planning. The University of Iowa - Environmental Health and Safety. Available from: [Link]

• (S)-2-Amino-3-(methylamino)propanoic acid hydrochloride. Carl ROTH. Available from: [Link]

Sources

• 1. (R)-Methyl 2-amino-3-(naphthalen-1-yl)propanoate hydrochloride | 188256-28-2 [sigmaaldrich.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. dustarrest.com [dustarrest.com]
• 4. CCOHS: Spill Response - Chemicals [ccohs.ca]
• 5. falseguridad.com [falseguridad.com]
• 6. 10 Different Types Of PPE In The Chemical Industry [industrialsafetytips.in]
• 7. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]
• 8. Spill/Emergency Planning | Environmental Health and Safety - Office of the Vice President for Research | The University of Iowa [ehs.research.uiowa.edu]
• 9. Chemical Spills | Emergency Management [emergency.fsu.edu]
• 10. Chemical Spills | Environment, Health & Safety [ehs.ucsf.edu]
• 11. fishersci.com [fishersci.com]
• 12. Hazardous Material Spill | Emergency Information [emergency.weill.cornell.edu]
• 13. assets.thermofisher.cn [assets.thermofisher.cn]